An In-depth Technical Guide to the Synthesis and Isotopic Purity Analysis of Propofol-d18
For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the synthesis and isotopic purity analysis of Propofol-d18 (2,6-di(isopropyl-d7)phenol-d1). Propof...
Author: BenchChem Technical Support Team. Date: November 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the synthesis and isotopic purity analysis of Propofol-d18 (2,6-di(isopropyl-d7)phenol-d1). Propofol-d18 is a deuterated analog of the widely used intravenous anesthetic agent, propofol. The substitution of hydrogen with deuterium atoms in the isopropyl groups and the hydroxyl group results in a molecule with a higher mass, making it an ideal internal standard for mass spectrometry-based quantification of propofol in biological matrices. This guide details a proposed synthesis route, experimental protocols for isotopic purity analysis by gas chromatography-mass spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy, and presents quantitative data in a structured format.
Synthesis of Propofol-d18
The synthesis of Propofol-d18 can be achieved through a Friedel-Crafts alkylation of phenol with a deuterated isopropylating agent. The most direct approach involves the use of commercially available deuterated isopropyl alcohol (2-Propanol-d8) in the presence of a strong acid catalyst.
Proposed Synthetic Pathway
The proposed synthesis follows a well-established route for the production of propofol, with the key difference being the use of a deuterated starting material.
Exploratory
Chemical and physical properties of Propofol-d18
For Researchers, Scientists, and Drug Development Professionals Introduction Propofol-d18 is the deuterated analog of Propofol, a widely used intravenous anesthetic agent.[1] In Propofol-d18, the eighteen hydrogen atoms...
Author: BenchChem Technical Support Team. Date: November 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Propofol-d18 is the deuterated analog of Propofol, a widely used intravenous anesthetic agent.[1] In Propofol-d18, the eighteen hydrogen atoms on the two isopropyl groups and the phenyl ring have been replaced with deuterium. This isotopic labeling makes it a valuable tool in various research and analytical applications, particularly as an internal standard for the quantitative analysis of Propofol in biological samples using techniques like nuclear magnetic resonance (NMR), gas chromatography-mass spectrometry (GC-MS), or liquid chromatography-mass spectrometry (LC-MS).[1] This guide provides an in-depth overview of the chemical and physical properties of Propofol-d18, details on experimental protocols for its use, and a visualization of the parent compound's primary mechanism of action.
Chemical and Physical Properties
The chemical and physical properties of Propofol-d18 are summarized in the table below. These properties are crucial for its handling, storage, and application in experimental settings.
Propofol-d18 is predominantly used as an internal standard in chromatographic and mass spectrometric methods for the accurate quantification of Propofol in biological matrices such as plasma. Below are outlines of typical experimental protocols.
Sample Preparation: Solid-Phase Extraction (SPE)
A rapid C18 pipette-tip based SPE method can be employed for the pretreatment of human plasma samples, which avoids the need for protein precipitation.[9] The experimental conditions are optimized to achieve the best extraction recovery.[9]
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
An established LC-MS/MS method for the quantification of propofol in human plasma utilizes Propofol-d17 as an internal standard.[9] The sample preparation involves a simple one-step protein precipitation with acetonitrile.[10]
Chromatographic Separation: Achieved on a C18 column (e.g., ACE Excel 3 Super C18, 2.1 × 50 mm, 3 µm) with gradient elution.[10]
Mass Spectrometric Detection: Performed using negative ion atmospheric-pressure chemical ionization (APCI) in multiple reaction monitoring (MRM) mode.[9][10]
MRM Transitions: For propofol, m/z 177.2 → 161.0; for Propofol-d17 (as an example of a deuterated internal standard), m/z 194.2 → 174.2.[10]
This method demonstrates good linearity, sensitivity, specificity, accuracy, and precision, making it suitable for bioanalytical applications.[9]
LC-MS/MS Experimental Workflow for Propofol Quantification.
Mechanism of Action of Propofol
The primary mechanism of action for Propofol, and by extension Propofol-d18, involves the potentiation of the inhibitory neurotransmitter gamma-aminobutyric acid (GABA) at the GABA-A receptor.[11][12] This interaction leads to an increased duration of the opening of the chloride ion channel, resulting in hyperpolarization of the postsynaptic neuron and subsequent inhibition of neuronal firing.[13][14] This inhibitory effect in the central nervous system is responsible for the sedative and hypnotic properties of Propofol.[12]
Propofol also exhibits secondary mechanisms that contribute to its overall pharmacological profile, including the inhibition of NMDA receptors and the activation of glycine receptors.[12]
Propofol-d18: A Technical Guide to its Certificate of Analysis and Use as a Reference Standard
For Researchers, Scientists, and Drug Development Professionals This in-depth technical guide provides a comprehensive overview of Propofol-d18, a deuterated analog of the anesthetic agent Propofol. This document details...
Author: BenchChem Technical Support Team. Date: November 2025
For Researchers, Scientists, and Drug Development Professionals
This in-depth technical guide provides a comprehensive overview of Propofol-d18, a deuterated analog of the anesthetic agent Propofol. This document details the typical specifications found on a Certificate of Analysis (CoA) for Propofol-d18 when used as a reference standard, outlines common experimental protocols for its use, and illustrates key biological pathways associated with Propofol.
Propofol-d18: Certificate of Analysis and Reference Standards
Propofol-d18 serves as an invaluable internal standard for the quantitative analysis of Propofol in biological matrices and pharmaceutical formulations, primarily by mass spectrometry-based methods such as GC-MS and LC-MS/MS.[1] Its near-identical chemical and physical properties to unlabeled Propofol, coupled with a distinct mass difference, allow for accurate correction of analytical variability.[2][3][4]
A Certificate of Analysis for a Propofol-d18 reference standard provides critical information regarding its identity, purity, and quality. The following tables summarize the typical quantitative data and specifications presented in a CoA.
The use of Propofol-d18 as an internal standard is crucial for accurate quantification in various analytical methods. Below are detailed methodologies for its application in bioanalytical and pharmaceutical settings.
Protocol 1: Quantitative Analysis of Propofol in Human Plasma by LC-MS/MS
This protocol describes a typical liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the determination of Propofol in human plasma, a common application in pharmacokinetic studies.
1. Sample Preparation:
Spiking: To 100 µL of human plasma, add 10 µL of Propofol-d18 internal standard solution (e.g., 1 µg/mL in methanol).
Protein Precipitation: Add 300 µL of acetonitrile to precipitate plasma proteins.
Vortexing and Centrifugation: Vortex the mixture for 1 minute, followed by centrifugation at 10,000 x g for 10 minutes.
Supernatant Transfer: Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.
2. Liquid Chromatography Conditions:
LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.
Column: A C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm).
Mobile Phase A: 0.1% Formic acid in water.
Mobile Phase B: 0.1% Formic acid in acetonitrile.
Gradient Elution: A suitable gradient to separate Propofol from matrix components.
Flow Rate: 0.3 mL/min.
Injection Volume: 5 µL.
3. Mass Spectrometry Conditions:
Mass Spectrometer: A triple quadrupole mass spectrometer.
Ionization Source: Electrospray Ionization (ESI) in negative ion mode.
Multiple Reaction Monitoring (MRM) Transitions:
Propofol: Precursor ion (m/z) 177.1 → Product ion (m/z) 119.1
Propofol-d18: Precursor ion (m/z) 195.2 → Product ion (m/z) 131.2
Data Analysis: The concentration of Propofol is determined by comparing the peak area ratio of Propofol to Propofol-d18 against a calibration curve.
Protocol 2: Synthesis of Propofol
The synthesis of Propofol, and by extension Propofol-d18 (using deuterated starting materials), is typically achieved through a two-step process.
Step 1: Friedel-Crafts Alkylation
Phenol is reacted with a suitable alkylating agent, such as isopropyl alcohol or propene, in the presence of a Lewis acid catalyst (e.g., aluminum chloride) or a strong acid. This step introduces the two isopropyl groups onto the phenol ring, primarily at the ortho positions.
Step 2: Decarboxylation (if a protecting group is used)
In some synthetic routes, a carboxyl group is first introduced to block the para position of the phenol, directing the alkylation to the ortho positions. Following alkylation, this carboxyl group is removed by heating, a process known as decarboxylation, to yield the final Propofol product.
Mandatory Visualizations
The following diagrams illustrate key pathways and workflows related to Propofol and its deuterated analog.
Caption: A simplified workflow for the chemical synthesis of Propofol.
Caption: Workflow for the quantitative analysis of Propofol using Propofol-d18.
Caption: Signaling pathway of Propofol's action at the GABAa receptor.[12][13][14][15][16]
Caption: Major metabolic pathways of Propofol in the liver.[17][18][19][20][21]
Characterization of Propofol-d18 for Research Applications: A Technical Guide
An in-depth technical guide for researchers, scientists, and drug development professionals on the characterization and application of Propofol-d18. Propofol-d18 is the deuterated analog of Propofol, a widely used intrav...
Author: BenchChem Technical Support Team. Date: November 2025
An in-depth technical guide for researchers, scientists, and drug development professionals on the characterization and application of Propofol-d18.
Propofol-d18 is the deuterated analog of Propofol, a widely used intravenous anesthetic agent.[1] In research and drug development, Propofol-d18 serves as a critical tool, primarily as an internal standard for the precise quantification of propofol in biological samples.[1] Its use in analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS/MS) is well-established for pharmacokinetic and forensic studies.[1][2] The incorporation of eighteen deuterium atoms provides a distinct mass shift from the parent compound, enabling accurate and sensitive detection without interfering with the chromatographic behavior of the analyte.
Physicochemical Properties
A summary of the key physicochemical properties of Propofol and its deuterated analog, Propofol-d18, is presented below.
Room temperature for short-term, -20°C for long-term[5]
Room temperature for short-term, -20°C for long-term[5]
Synthesis Overview
The synthesis of propofol typically involves the Friedel-Crafts alkylation of phenol.[7][8] A common method utilizes the di-isopropylation of p-hydroxybenzoic acid followed by a decarboxylation step, which offers high purity of the final product.[9][10] While the specific synthesis of Propofol-d18 is not detailed in readily available literature, it would involve similar chemical strategies but with the use of deuterated starting materials, such as deuterated isopropylating agents and a deuterated phenol ring, to achieve the desired level of isotopic enrichment.
Mechanism of Action of Propofol
Propofol exerts its anesthetic effects primarily by potentiating the activity of the gamma-aminobutyric acid type A (GABA-A) receptor, the main inhibitory neurotransmitter receptor in the central nervous system.[1][11][12] This interaction increases the chloride ion conductance into the neuron, leading to hyperpolarization of the cell membrane and a decrease in neuronal excitability.
Propofol's Mechanism of Action at the GABA-A Receptor.
Experimental Protocols
Quantification of Propofol in Human Plasma using LC-MS/MS with Propofol-d18 as Internal Standard
This protocol describes the determination of propofol concentrations in human plasma, a common application in pharmacokinetic studies.
Propofol Stock Solution (1 mg/mL): Accurately weigh 10 mg of propofol standard and dissolve in 10 mL of methanol.
Propofol-d18 Stock Solution (1 mg/mL): Accurately weigh 2 mg of Propofol-d18 and dissolve in the appropriate volume of methanol to achieve a 1 mg/mL concentration.[2]
Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the propofol stock solution with methanol to cover the desired calibration range (e.g., 0.005-5 µg/mL).[13]
Internal Standard Working Solution (e.g., 100 ng/mL): Dilute the Propofol-d18 stock solution with methanol.
c. Sample Preparation:
Pipette 100 µL of plasma sample, calibration standard, or quality control sample into a microcentrifuge tube.
Add 20 µL of the Propofol-d18 internal standard working solution to each tube (except for blank samples) and vortex.
Perform protein precipitation by adding 300 µL of ice-cold methanol. Vortex for 1 minute.
Centrifuge at 10,000 rpm for 10 minutes at 4°C.
Transfer the supernatant to a new tube for SPE or direct injection, depending on the required sensitivity. For higher sensitivity, a C18 pipette-tip based SPE can be employed.[13]
d. LC-MS/MS Conditions:
LC System: A suitable UHPLC or HPLC system.
Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm).
Mobile Phase A: Water with 0.1% formic acid.
Mobile Phase B: Methanol with 0.1% formic acid.
Gradient: A suitable gradient to separate propofol from matrix components.
Flow Rate: 0.3 mL/min.
Injection Volume: 5 µL.
MS System: A triple quadrupole mass spectrometer.
Ionization Mode: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI) in negative mode.[13][15]
MRM Transitions:
Propofol: Monitor the transition of the deprotonated molecule to a specific product ion.
Propofol-d18: Monitor the corresponding transition for the deuterated internal standard.
e. Data Analysis:
Construct a calibration curve by plotting the peak area ratio of propofol to Propofol-d18 against the concentration of the calibration standards.
Determine the concentration of propofol in the unknown samples by interpolating their peak area ratios from the calibration curve.
Workflow for propofol quantification using LC-MS/MS.
Characterization of Propofol-d18 using ¹H-NMR Spectroscopy
This protocol outlines the use of Nuclear Magnetic Resonance (NMR) spectroscopy to confirm the identity and isotopic purity of Propofol-d18.
a. Materials and Reagents:
Propofol-d18 sample
Deuterated solvent (e.g., Chloroform-d, CDCl₃)
NMR tubes
b. Sample Preparation:
Dissolve a small amount (typically 1-5 mg) of the Propofol-d18 sample in approximately 0.6 mL of the deuterated solvent directly in an NMR tube.
Cap the NMR tube and ensure the solution is homogeneous.
c. NMR Spectrometer Setup and Data Acquisition:
Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher).
Nucleus: ¹H (Proton).
Experiment: A standard one-dimensional proton NMR experiment.
Parameters:
Number of scans: 16-64 (to achieve a good signal-to-noise ratio).
Relaxation delay: 1-5 seconds.
Acquisition time: 2-4 seconds.
Spectral width: Appropriate for observing all proton signals.
d. Data Analysis:
Process the acquired Free Induction Decay (FID) using Fourier transformation, phase correction, and baseline correction.
Integrate the residual proton signals. The ¹H-NMR spectrum of a highly enriched Propofol-d18 sample should show significantly diminished or absent signals corresponding to the isopropyl and aromatic protons compared to the spectrum of unlabeled propofol.[16][17]
The chemical shifts of any residual proton signals should correspond to those of propofol. The integration of these residual signals relative to a known internal standard or the solvent residual peak can be used to estimate the isotopic purity.
Applications in Research
The primary application of Propofol-d18 is as an internal standard in bioanalytical methods for the quantification of propofol.[1] This is crucial in:
Pharmacokinetic Studies: To accurately determine the absorption, distribution, metabolism, and excretion (ADME) of propofol in preclinical and clinical studies.[11][18][19][20] Understanding these parameters is essential for dose optimization and ensuring patient safety.
Forensic Toxicology: For the precise measurement of propofol levels in post-mortem samples or in cases of suspected drug abuse or overdose.[21]
Therapeutic Drug Monitoring: Although not routinely performed for propofol, in specific clinical scenarios, monitoring plasma concentrations can be beneficial.
The use of a stable isotope-labeled internal standard like Propofol-d18 is considered the gold standard for quantitative mass spectrometry as it co-elutes with the analyte and experiences similar matrix effects and ionization suppression, leading to highly accurate and precise results.[22]
Understanding the Mass Spectrum of Propofol-d18: An In-depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals This technical guide provides a detailed analysis of the mass spectrum of Propofol-d18, the fully deuterated analog of the anesthetic agent propofol. Unders...
Author: BenchChem Technical Support Team. Date: November 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a detailed analysis of the mass spectrum of Propofol-d18, the fully deuterated analog of the anesthetic agent propofol. Understanding the mass spectral behavior of isotopically labeled compounds is crucial for their use as internal standards in quantitative assays, metabolic studies, and pharmacokinetic research. This document outlines the predicted fragmentation patterns of Propofol-d18 based on the known fragmentation of propofol and data from partially deuterated analogs, presents the data in a clear tabular format, details a general experimental protocol for mass spectrometric analysis, and illustrates the key fragmentation pathway using a diagram.
Introduction to Propofol and its Deuterated Analog
Propofol (2,6-diisopropylphenol) is a widely used intravenous anesthetic. Its chemical formula is C₁₂H₁₈O, and it has a molecular weight of approximately 178.27 g/mol .[1] Propofol-d18 is a stable isotope-labeled version of propofol where all 18 hydrogen atoms have been replaced by deuterium atoms. This results in a chemical formula of C₁₂D₁₈O and a molecular weight of approximately 196.38 g/mol . This significant mass shift allows for its clear differentiation from unlabeled propofol in mass spectrometry, making it an excellent internal standard.
Predicted Mass Spectrum and Fragmentation of Propofol-d18
The fragmentation of propofol in a mass spectrometer is dependent on the ionization technique employed. The following sections detail the expected fragmentation patterns for Propofol-d18 in common ionization modes, inferred from the behavior of unlabeled propofol and data from propofol-d17.
Electron Ionization (EI)
In Electron Ionization (EI), a high-energy electron beam bombards the molecule, leading to the formation of a molecular ion (M⁺˙) and subsequent fragmentation. For propofol, the molecular ion is observed at an m/z of 178. A prominent fragment is seen at m/z 163, corresponding to the loss of a methyl radical (•CH₃).
For Propofol-d18, the molecular ion is expected at an m/z of 196. The analogous loss of a deuterated methyl radical (•CD₃) would result in a fragment at m/z 181.
Chemical Ionization (CI)
Chemical Ionization is a softer ionization technique that typically results in less fragmentation and a more prominent protonated molecule ([M+H]⁺). For propofol, this ion is observed at m/z 179.
For Propofol-d18, the deuterated equivalent would be the addition of a deuteron, forming a [M+D]⁺ ion. However, in typical CI sources with residual protic solvents, a protonated molecule [M+H]⁺ is more likely, which would be observed at an m/z of 197. A potential fragmentation pathway involves the loss of a deuterated propene molecule (C₃D₆), leading to a fragment ion.
Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI)
In negative ion mode ESI or APCI, propofol readily forms a deprotonated molecule [M-H]⁻ at m/z 177.[2] The major fragmentation pathway of this ion involves the loss of a methane molecule (CH₄) to produce a highly stable ion at m/z 161.[2][3][4]
For Propofol-d18, the deprotonated molecule [M-D]⁻ is expected at m/z 195. Based on studies of propofol-d17 which show a transition from m/z 194.2 to 174.2 (a loss of 20 amu), it can be inferred that the fragmentation involves the loss of a deuterated methane molecule (CD₄).[5] Therefore, for Propofol-d18, the primary fragment ion would be observed at m/z 175.
Data Presentation
The following tables summarize the predicted m/z values for the key ions of propofol and Propofol-d18 in different ionization modes.
Table 1: Predicted m/z Values for Propofol and Propofol-d18 in Electron Ionization (EI)
Ion
Propofol (m/z)
Propofol-d18 (m/z)
Description
Molecular Ion [M]⁺˙
178
196
Intact molecule with one electron removed.
[M - •CD₃]⁺
163
181
Loss of a deuterated methyl radical from an isopropyl group.
Table 2: Predicted m/z Values for Propofol and Propofol-d18 in Negative Ion ESI/APCI
Ion
Propofol (m/z)
Propofol-d18 (m/z)
Description
Deprotonated Molecule [M-H]⁻ or [M-D]⁻
177
195
Loss of a proton or deuteron.
[M-H-CH₄]⁻ or [M-D-CD₄]⁻
161
175
Loss of a methane or deuterated methane molecule.
Experimental Protocol: Acquiring a Mass Spectrum of Propofol-d18
This section outlines a general procedure for obtaining a mass spectrum of Propofol-d18 using Liquid Chromatography-Mass Spectrometry (LC-MS).
Objective: To acquire a full scan mass spectrum and a product ion spectrum of Propofol-d18.
Materials:
Propofol-d18 standard
LC-MS grade methanol
LC-MS grade water
Formic acid (for positive ion mode) or ammonium hydroxide (for negative ion mode)
Liquid Chromatograph coupled to a Mass Spectrometer (e.g., Triple Quadrupole or Q-TOF) with an ESI or APCI source
Procedure:
Sample Preparation:
Prepare a stock solution of Propofol-d18 in methanol at a concentration of 1 mg/mL.
Prepare a working solution by diluting the stock solution to 1 µg/mL with a 50:50 mixture of methanol and water. For positive ion mode, add 0.1% formic acid to the final solution. For negative ion mode, add 0.1% ammonium hydroxide.
Liquid Chromatography (LC) Method:
Column: C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm).
Mobile Phase A: Water with 0.1% formic acid (positive mode) or 0.1% ammonium hydroxide (negative mode).
Mobile Phase B: Methanol with 0.1% formic acid (positive mode) or 0.1% ammonium hydroxide (negative mode).
Gradient: A suitable gradient to elute Propofol-d18, for example, starting at 50% B and increasing to 95% B over 5 minutes.
Flow Rate: 0.3 mL/min.
Injection Volume: 5 µL.
Mass Spectrometry (MS) Method:
Ionization Mode: Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI), negative and/or positive ion mode.
Full Scan Acquisition:
Scan range: m/z 50 - 300.
Acquire data to observe the [M-D]⁻ ion (in negative mode) or [M+H]⁺ ion (in positive mode) of Propofol-d18.
Product Ion Scan (MS/MS) Acquisition:
Select the precursor ion corresponding to the deprotonated or protonated molecule of Propofol-d18 (e.g., m/z 195 in negative mode).
Apply collision energy (e.g., 10-30 eV) to induce fragmentation.
Scan for the resulting product ions.
Data Analysis:
Analyze the full scan spectrum to confirm the m/z of the molecular ion.
Analyze the product ion spectrum to identify the major fragment ions and elucidate the fragmentation pathway.
Visualization of Fragmentation Pathway
The following diagram illustrates the primary fragmentation pathway of Propofol-d18 in negative ion mode mass spectrometry.
Caption: Fragmentation of Propofol-d18 in negative ion mode.
This guide provides a foundational understanding of the mass spectral characteristics of Propofol-d18. Experimental verification is recommended to confirm the predicted fragmentation patterns and their relative abundances under specific analytical conditions. The provided information should serve as a valuable resource for researchers and scientists in the fields of analytical chemistry, pharmacology, and drug development.
A Technical Guide to High-Purity Propofol-d18 for Research Applications
For Researchers, Scientists, and Drug Development Professionals This in-depth technical guide provides a comprehensive overview of commercially available high-purity Propofol-d18, a deuterated analog of the anesthetic ag...
Author: BenchChem Technical Support Team. Date: November 2025
For Researchers, Scientists, and Drug Development Professionals
This in-depth technical guide provides a comprehensive overview of commercially available high-purity Propofol-d18, a deuterated analog of the anesthetic agent propofol. This document is intended to assist researchers, scientists, and drug development professionals in sourcing and utilizing Propofol-d18 for analytical and metabolic studies. The guide includes a comparative summary of commercial suppliers, detailed experimental protocols for its use as an internal standard, and visualizations of key workflows.
Commercial Suppliers of High-Purity Propofol-d18
The selection of a suitable commercial supplier for Propofol-d18 is a critical first step in ensuring the accuracy and reliability of experimental results. Key parameters to consider include chemical purity, isotopic enrichment, and the availability of a comprehensive Certificate of Analysis (CoA). A summary of publicly available data from various suppliers is presented below.
Supplier
Chemical Purity
Isotopic Enrichment
CAS Number
Molecular Formula
Molecular Weight ( g/mol )
Notes
MedchemExpress
96.98% (by GC)
99.0%
1189467-93-3
C₁₂D₁₈O
196.38
Certificate of Analysis is readily available.
Pharmaffiliates
Data not publicly available
Data not publicly available
1189467-93-3
C₁₂D₁₈O
196.38
Certificate of Analysis is available upon request.
Simson Pharma Limited
Data not publicly available
Data not publicly available
1189467-93-3
C₁₂D₁₈O
196.38
Accompanied by a Certificate of Analysis upon purchase.
Cro Splendid Lab Private Limited
95% (Analytical Grade)
Data not publicly available
1189467-93-3
C₁₂D₁₈O
196.38
United States Biological
Highly Purified
Data not publicly available
1261393-54-7
C₁₂D₁₈O
-
Certificate of Analysis is available.
Experimental Protocols for the Quantification of Propofol using Propofol-d18
Propofol-d18 is an ideal internal standard for the quantitative analysis of propofol in biological matrices due to its similar chemical and physical properties to the unlabeled analyte, while being distinguishable by mass spectrometry. Below are detailed methodologies for Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).
Quantification of Propofol in Human Plasma by LC-MS/MS
This protocol is adapted from established methods for the analysis of propofol in biological fluids.
Conditioning: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water.
Sample Loading: To 500 µL of plasma, add 50 µL of Propofol-d18 internal standard solution (concentration to be optimized based on expected analyte levels). Vortex to mix. Load the mixture onto the conditioned SPE cartridge.
Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove interferences.
Elution: Elute the analyte and internal standard with 1 mL of acetonitrile.
Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the mobile phase.
c. LC-MS/MS Conditions:
LC System: A high-performance liquid chromatography system.
Column: C18 analytical column (e.g., 2.1 x 50 mm, 1.8 µm).
Mobile Phase A: 0.1% Formic acid in water.
Mobile Phase B: 0.1% Formic acid in acetonitrile.
Gradient: A suitable gradient to separate propofol from matrix components (e.g., start at 30% B, ramp to 95% B).
Flow Rate: 0.3 mL/min.
Injection Volume: 5 µL.
Mass Spectrometer: A triple quadrupole mass spectrometer.
Ionization Mode: Electrospray Ionization (ESI) in positive or negative mode (to be optimized).
MRM Transitions:
Propofol: To be determined based on precursor and product ions.
Propofol-d18: To be determined based on precursor and product ions.
d. Data Analysis:
Construct a calibration curve by plotting the peak area ratio of propofol to Propofol-d18 against the concentration of the calibration standards.
Determine the concentration of propofol in the plasma samples from the calibration curve.
Quantification of Propofol in Whole Blood by GC-MS
This protocol is based on established GC-MS methods for propofol analysis.
a. Materials and Reagents:
Propofol and Propofol-d18 standards
Whole blood (blank)
Ethyl acetate, GC grade
Sodium sulfate, anhydrous
Derivatizing agent (e.g., BSTFA with 1% TMCS), if necessary
b. Sample Preparation (Liquid-Liquid Extraction):
Sample Aliquoting: To 1 mL of whole blood, add 100 µL of Propofol-d18 internal standard solution.
Extraction: Add 2 mL of ethyl acetate and vortex vigorously for 2 minutes.
Centrifugation: Centrifuge at 3000 rpm for 10 minutes to separate the layers.
Collection and Drying: Transfer the upper organic layer to a clean tube. Add a small amount of anhydrous sodium sulfate to remove any residual water.
Evaporation: Evaporate the solvent to a small volume (e.g., 50 µL) under a gentle stream of nitrogen.
Derivatization (Optional): If required for improved chromatographic performance, add the derivatizing agent and incubate as per the manufacturer's instructions.
c. GC-MS Conditions:
GC System: A gas chromatograph coupled to a mass spectrometer.
Column: A suitable capillary column (e.g., HP-5ms, 30 m x 0.25 mm, 0.25 µm).
Carrier Gas: Helium at a constant flow rate.
Inlet Temperature: 250°C.
Oven Temperature Program: A temperature program to achieve good separation (e.g., start at 80°C, hold for 1 min, ramp to 280°C).
Mass Spectrometer: A single or triple quadrupole mass spectrometer.
Ionization Mode: Electron Ionization (EI).
Selected Ion Monitoring (SIM) or MRM Mode:
Monitor characteristic ions for propofol and Propofol-d18.
d. Data Analysis:
Generate a calibration curve by plotting the peak area ratio of propofol to Propofol-d18 against the concentration of the calibration standards.
Calculate the concentration of propofol in the whole blood samples using the calibration curve.
Visualizations
The following diagrams illustrate the experimental workflows described in this guide.
Caption: LC-MS/MS workflow for propofol quantification.
Caption: GC-MS workflow for propofol quantification.
Foundational
An In-depth Technical Guide to Propofol-d18 (CAS Number 1189467-93-3): Properties, Handling, and Analytical Applications
For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the properties, handling, and analytical applications of Propofol-d18 (CAS Number: 1189467-93-3)....
Author: BenchChem Technical Support Team. Date: November 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the properties, handling, and analytical applications of Propofol-d18 (CAS Number: 1189467-93-3). This deuterated analog of the anesthetic agent Propofol is an essential tool in pharmacokinetic and metabolic studies, serving as a robust internal standard for quantitative analysis.
Core Properties of Propofol-d18
Propofol-d18, also known as 2,6-DI-ISO-PROPYLPHENOL-D18, is a stable, isotopically labeled version of Propofol where 18 hydrogen atoms have been replaced with deuterium. This substitution results in a higher molecular weight, which is crucial for its use in mass spectrometry-based analytical methods.
Property
Value
CAS Number
1189467-93-3
Chemical Formula
C₁₂D₁₈O
Molecular Weight
196.38 g/mol
Appearance
Viscous Liquid
Color
Colorless to light yellow
Storage Temperature
-20°C for long-term storage
Safe Handling and Storage
The handling of Propofol-d18 should be conducted with the same precautions as its unlabeled counterpart, Propofol. It is intended for research use only.
General Handling Precautions:
Work in a well-ventilated area.
Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.
Avoid inhalation of vapors and direct contact with skin and eyes. In case of contact, rinse thoroughly with water.
A Material Safety Data Sheet (MSDS) should be consulted for detailed safety information.
Storage:
Store in a tightly sealed container.
For long-term stability, storage at -20°C is recommended.
Mechanism of Action of Propofol
Propofol-d18 is chemically and pharmacologically similar to Propofol. The primary mechanism of action of Propofol is the potentiation of the inhibitory neurotransmitter γ-aminobutyric acid (GABA) at the GABA-A receptor.[1][2][3] This interaction increases the duration of the opening of the chloride channel, leading to hyperpolarization of the postsynaptic neuron and a reduction in neuronal excitability.[3][4]
Caption: Propofol's Mechanism of Action at the GABA-A Receptor.
Experimental Protocols for Quantitative Analysis
Propofol-d18 is primarily utilized as an internal standard (IS) in the quantitative analysis of Propofol in biological matrices such as plasma and urine.[5][6][7] Its deuteration ensures that it co-elutes with the unlabeled Propofol during chromatography and has similar ionization efficiency, but is distinguishable by its higher mass-to-charge ratio (m/z) in mass spectrometry.
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Method
This protocol outlines a general procedure for the quantification of Propofol in human plasma using Propofol-d18 as an internal standard.[5][7]
1. Sample Preparation (Protein Precipitation):
To 100 µL of plasma sample, add 50 µL of Propofol-d18 internal standard working solution (e.g., 2000 ng/mL in methanol).
Vortex for approximately 30 seconds.
Add 500 µL of a protein precipitation agent (e.g., acetonitrile or 2% v/v formic acid in water) and vortex to mix.
Centrifuge the samples to pellet the precipitated proteins.
The supernatant can be further purified by solid-phase extraction (SPE) or directly injected into the LC-MS/MS system.
2. Chromatographic Conditions:
Column: A reverse-phase C18 column (e.g., ACE Excel 3 Super C18, 2.1 × 50 mm, 3 µm) is suitable.[5]
Mobile Phase: A gradient elution using a mixture of an aqueous solvent (e.g., water with 0.1% formic acid or 10 mM ammonium acetate) and an organic solvent (e.g., methanol or acetonitrile).
Flow Rate: Typically around 0.5 mL/min.
Injection Volume: 10 µL.
3. Mass Spectrometry Conditions:
Ionization Mode: Negative ion mode using Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI).[5][7]
Propofol-d18 (IS): A specific transition for the deuterated standard, for example, m/z 194.2 → 174.2 for Propofol-d17.[5] The exact transition for Propofol-d18 should be optimized.
Caption: Workflow for Propofol Quantification using LC-MS/MS.
Gas Chromatography-Mass Spectrometry (GC-MS) Method
GC-MS is another common technique for the analysis of Propofol.[8]
1. Sample Preparation (Solid-Phase Extraction):
Propofol can be extracted from biological matrices using solid-phase extraction (SPE) cartridges, such as mixed-mode cation exchange (MCX) cartridges.[8]
The eluate containing Propofol and the internal standard is then evaporated to dryness and reconstituted in a suitable solvent for GC-MS analysis.
2. GC Conditions:
Column: A non-polar capillary column, such as a 100% dimethyl polysiloxane column (e.g., HP-5MS).[8]
Injection Mode: Splitless injection.
Temperature Program: An initial hold at a lower temperature (e.g., 80°C) followed by a temperature ramp to a higher temperature (e.g., 290°C).[8]
3. MS Conditions:
Ionization Mode: Electron Impact (EI) ionization.
Detection Mode: Selected Ion Monitoring (SIM).
Selected Ions: Specific fragment ions for Propofol and Propofol-d18 are monitored for quantification.
Neuroprotective Effects of Propofol
Beyond its anesthetic properties, Propofol has demonstrated neuroprotective effects in various experimental models of cerebral injury.[1][2][9] These effects are attributed to several mechanisms, including:
Reduction of cerebral metabolic rate and blood flow.[4][9]
Antioxidant properties, scavenging free radicals and reducing lipid peroxidation.[3]
The Use of Propofol-d18 as a Metabolic Tracer: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals Introduction Propofol (2,6-diisopropylphenol) is a widely used intravenous anesthetic agent characterized by its rapid onset and short duration of action. U...
Author: BenchChem Technical Support Team. Date: November 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Propofol (2,6-diisopropylphenol) is a widely used intravenous anesthetic agent characterized by its rapid onset and short duration of action. Understanding its metabolic fate is crucial for optimizing clinical use and ensuring patient safety. Stable isotope labeling, particularly with deuterium, offers a powerful and non-radioactive method to trace the metabolic pathways of drugs in vivo. Propofol-d18, a deuterated analog of propofol, serves as an effective tracer for metabolic studies. This technical guide provides an in-depth overview of the application of Propofol-d18 in metabolic research, detailing experimental protocols, data presentation, and the underlying metabolic pathways.
Propofol Metabolism Overview
Propofol undergoes extensive metabolism, primarily in the liver, to inactive, water-soluble metabolites that are subsequently excreted by the kidneys. Extrahepatic metabolism, including in the lungs, also contributes to its clearance. The main metabolic pathways are:
Direct Glucuronidation: The phenolic hydroxyl group of propofol is directly conjugated with glucuronic acid by UDP-glucuronosyltransferases (UGTs), forming propofol-glucuronide. This is the major metabolic pathway.
Hydroxylation: Propofol is hydroxylated at the para-position of the phenyl ring by cytochrome P450 enzymes (primarily CYP2B6 and CYP2C9) to form 2,6-diisopropyl-1,4-quinol (4-hydroxypropofol). This metabolite, which has about one-third the hypnotic activity of propofol, then undergoes further conjugation with glucuronic acid or sulfate.
The resulting metabolites, including propofol-glucuronide, 1-quinol-glucuronide, 4-quinol-glucuronide, and 4-quinol-sulfate, are then eliminated in the urine.
Propofol Metabolism Pathway
Experimental Design for a Propofol-d18 Tracer Study
A typical in vivo metabolic study using Propofol-d18 involves the administration of the labeled compound to a subject, followed by the collection of biological samples over a time course to measure the concentrations of the parent drug and its deuterated metabolites.
Propofol-d18 Tracer Study Workflow
Detailed Methodologies
1. Subject Preparation and Dosing:
Animal Models: Studies are often conducted in animal models such as rats or mice. Subjects should be fasted overnight to reduce metabolic variability.
Human Studies: In human subjects, informed consent and ethical approval are required. Subjects should also be in a fasted state.
Propofol-d18 Administration: Propofol-d18 is typically administered intravenously, either as a bolus injection or a continuous infusion. The dosage will depend on the specific aims of the study. For example, a bolus dose might be used to study initial distribution and metabolism, while a continuous infusion is better for investigating steady-state kinetics. A study in patients with methylmalonic acidemia used infusion rates of 100–400 mcg/kg/min.
2. Sample Collection:
Blood Sampling: Arterial or venous blood samples are collected at multiple time points after administration of Propofol-d18. A typical schedule might include samples at 2, 5, 10, 15, 30, 60, 120, and 240 minutes post-dose. Plasma is separated by centrifugation and stored at -80°C until analysis.
Urine Collection: Urine can be collected over intervals (e.g., 0-4, 4-8, 8-12, 12-24 hours) to assess the excretion of deuterated metabolites.
3. Sample Preparation:
Solid Phase Extraction (SPE): This is a common method for extracting propofol and its metabolites from plasma and urine.
Protein Precipitation: An alternative method for plasma samples is to precipitate proteins using a solvent like methanol or acetonitrile.
Internal Standard: An internal standard, such as a different deuterated variant of propofol (e.g., Propofol-d17) or a structurally similar compound, is added to the samples before extraction to correct for variations in extraction efficiency and instrument response.
4. Analytical Instrumentation and Conditions:
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the most common and sensitive method for quantifying propofol and its metabolites.
Chromatography: A C18 reversed-phase column is typically used for separation. The mobile phase often consists of a gradient of acetonitrile and water with a modifier like ammonium fluoride to enhance ionization.
Mass Spectrometry: Detection is performed using a tandem mass spectrometer in multiple reaction monitoring (MRM) mode. Specific precursor-to-product ion transitions for Propofol-d18 and its deuterated metabolites are monitored for quantification.
Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS can also be used, often with derivatization of the analytes to improve their chromatographic properties.
Data Presentation and Analysis
The data obtained from the analysis of biological samples is used to determine the pharmacokinetic parameters of Propofol-d18 and its metabolites.
Pharmacokinetic Parameters
The following table presents typical pharmacokinetic parameters for propofol in a 70 kg adult, which can be expected to be similar for Propofol-d18 as studies have shown no significant kinetic isotope effect on its primary metabolic hydroxylation.
Parameter
Value
Description
Clearance (CL)
1.44 L/min
The volume of plasma cleared of the drug per unit time.
Volume of Central Compartment (V1)
9.3 L
The apparent volume of the highly perfused tissues.
Volume of Distribution at Steady State (Vdss)
310.2 L
The apparent volume into which the drug distributes at steady state.
Terminal Half-life (t½)
4 - 7 hours
The time it takes for the plasma concentration to decrease by half during the elimination phase.
Protein Binding
97% - 99%
The fraction of the drug bound to plasma proteins.
Metabolite Concentration Profiles
The concentrations of Propofol-d18 and its deuterated metabolites are plotted against time to visualize their formation and elimination. The following table illustrates hypothetical data for the concentration of Propofol-d18 and its major deuterated metabolite, Propofol-d17-glucuronide, in plasma over time after a bolus injection.
Time (minutes)
Propofol-d18 (ng/mL)
Propofol-d17-glucuronide (ng/mL)
2
5000
100
5
3500
350
15
1500
800
30
700
1200
60
300
1500
120
100
1000
240
25
500
Note: The deuterium count in the glucuronide metabolite would depend on the specific deuteration pattern of the starting material and the metabolic process.
Conclusion
The use of Propofol-d18 as a tracer in metabolic studies provides a safe and effective means to investigate the pharmacokinetics and metabolic fate of this important anesthetic agent. By employing robust experimental designs and sensitive analytical techniques such as LC-MS/MS, researchers can gain valuable insights into the absorption, distribution, metabolism, and excretion of propofol. This knowledge is essential for refining dosing regimens, understanding drug-drug interactions, and ensuring the continued safe and effective use of propofol in clinical practice.
Protocols & Analytical Methods
Method
Application Note: Quantification of Propofol in Biological Matrices using Propofol-d18 as an Internal Standard by LC-MS/MS
Audience: Researchers, scientists, and drug development professionals. Introduction Propofol (2,6-diisopropylphenol) is a widely used intravenous anesthetic for the induction and maintenance of general anesthesia.[1][2]...
Author: BenchChem Technical Support Team. Date: November 2025
Audience: Researchers, scientists, and drug development professionals.
Introduction
Propofol (2,6-diisopropylphenol) is a widely used intravenous anesthetic for the induction and maintenance of general anesthesia.[1][2] Its rapid metabolism and short half-life necessitate sensitive and accurate quantitative methods for pharmacokinetic studies, clinical monitoring, and forensic toxicology.[1][3] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred technique for its high selectivity and sensitivity.[4] The use of a stable isotope-labeled internal standard (IS), such as Propofol-d18, is crucial for reliable quantification. The IS co-elutes with the analyte and experiences similar matrix effects and ionization suppression/enhancement, allowing for accurate correction of variations during sample preparation and analysis.[3]
This document provides detailed protocols for the quantification of propofol in plasma and urine using Propofol-d18 as an internal standard with LC-MS/MS.
Principle of Isotope Dilution Mass Spectrometry
Isotope dilution mass spectrometry is a gold-standard quantitative technique. A known amount of a stable isotope-labeled version of the analyte (e.g., Propofol-d18) is added to the sample at the beginning of the workflow. This "internal standard" is chemically identical to the analyte but has a different mass. By measuring the ratio of the signal from the native analyte to the signal from the internal standard, precise quantification can be achieved, as this ratio is unaffected by sample loss during preparation or fluctuations in instrument response.
Caption: Logical workflow for quantification using an internal standard.
Protocol 1: Analysis of Propofol in Plasma/Serum via Solid Phase Extraction (SPE)
This protocol is suitable for complex matrices like plasma or serum, where protein and lipid removal is necessary for robust analysis.
1. Materials and Reagents
Standards: Propofol and Propofol-d18 certified reference materials.[5]
Biological Matrix: Drug-free human plasma for calibration standards and quality controls (QCs).
2. Preparation of Solutions
Propofol Stock Solution (10 mg/mL): Accurately weigh 10 mg of propofol standard and dissolve in methanol to a final volume of 1 mL.[5]
Propofol-d18 Stock Solution (1 mg/mL): Accurately weigh 1 mg of Propofol-d18 standard and dissolve in methanol to a final volume of 1 mL.[4][5]
Propofol-d18 Working Solution (2000 ng/mL): Dilute the Propofol-d18 stock solution with methanol.[5]
Calibration Standards and QCs: Prepare working solutions of propofol by serial dilution in methanol. Spike appropriate volumes into blank plasma to create calibration standards (e.g., 1-100 ng/mL) and QC samples (low, mid, high concentrations).[6]
Pipette 100 µL of plasma sample, calibrator, or QC into a microcentrifuge tube.[5]
Add 50 µL of the Propofol-d18 working solution (2000 ng/mL) to all tubes except the blank, which receives 50 µL of methanol. Vortex for 30 seconds.[5]
Add 500 µL of 2% (v/v) formic acid in water to precipitate proteins and acidify the sample. Vortex to mix.[5]
Condition an SPE cartridge by passing 1 mL of methanol followed by 1 mL of water.[5]
Load the entire pre-treated sample onto the conditioned SPE cartridge.
Wash the cartridge with 1 mL of water, followed by 1 mL of 10% methanol in water to remove interferences.[5]
Elute propofol and the internal standard from the cartridge using 300 µL of acetonitrile into a clean collection tube.[5]
Transfer the eluate to an autosampler vial for LC-MS/MS analysis.[5]
Protocol 2: Analysis of Propofol Metabolites in Urine via Dilute-and-Analyze
This simplified method is effective for urine samples, where propofol itself is often undetectable, but its metabolites are present in high concentrations.[3][7] The protocol focuses on metabolite quantification but uses the same internal standard principle.
Stock Solutions: Prepare individual stock solutions (0.1-1.0 mg/mL) of analytes and internal standards in methanol.[3]
Internal Standard Diluent (0.4 µg/mL): Dilute the Propofol-d17 and PG-d17 stock solutions in a mobile phase A/methanol mixture.[3]
Calibration Standards and QCs: Prepare multi-analyte working solutions and spike into blank urine to create calibration standards (e.g., 100–10,000 ng/mL) and QCs.[3][7]
3. Sample Preparation Protocol
Caption: Simple and rapid "dilute-and-analyze" workflow for urine.
Detailed Steps:
Pipette 20 µL of urine sample, calibrator, or QC into a 96-well plate or microcentrifuge tube.[3]
The described LC-MS/MS methods utilizing Propofol-d18 as an internal standard provide a robust, sensitive, and accurate approach for the quantification of propofol in various biological matrices. The solid-phase extraction protocol is highly effective for cleaning complex samples like plasma, while the dilute-and-analyze method offers a rapid and high-throughput option for urine analysis. Proper method validation is essential to ensure data reliability for clinical and research applications.
Application Note: Quantification of Propofol in Human Plasma using Propofol-d18 by GC-MS
For Researchers, Scientists, and Drug Development Professionals Abstract This application note details a robust and validated gas chromatography-mass spectrometry (GC-MS) method for the quantitative analysis of propofol...
Author: BenchChem Technical Support Team. Date: November 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
This application note details a robust and validated gas chromatography-mass spectrometry (GC-MS) method for the quantitative analysis of propofol in human plasma. The methodology utilizes Propofol-d18 as an internal standard (IS) to ensure accuracy and precision. The protocol outlines procedures for sample preparation, instrument parameters, and data analysis. This method is suitable for clinical drug monitoring and forensic toxicological analysis.
Introduction
Propofol (2,6-diisopropylphenol) is a widely used intravenous anesthetic agent for the induction and maintenance of anesthesia.[1][2] Its pharmacokinetic and pharmacodynamic properties necessitate reliable methods for its quantification in biological matrices like plasma. Gas chromatography-mass spectrometry (GC-MS) offers high sensitivity and selectivity for the analysis of volatile compounds like propofol.[1][3][4] The use of a deuterated internal standard, such as Propofol-d18, is crucial for correcting potential variations during sample preparation and analysis, thereby enhancing the accuracy and reliability of the results.
Gas chromatograph coupled with a mass spectrometer (GC-MS)
Autosampler
Vortex mixer
Centrifuge
Nitrogen evaporator or centrifugal vacuum evaporator (optional, with caution)[1][3]
SPE manifold
Sample Preparation: Solid-Phase Extraction (SPE)
Precondition the Oasis MCX SPE cartridge with 2 mL of methanol followed by 2 mL of distilled water.[1]
Spike 200 µL of plasma sample with a known concentration of Propofol-d18 internal standard.
Load the spiked plasma sample onto the preconditioned SPE cartridge.
Wash the cartridge with 2 mL of distilled water followed by 2 mL of cyclohexane.[1]
Dry the cartridge under reduced pressure for 5 minutes.[1]
Elute propofol and the internal standard with 2 mL of methanol.[1]
Inject 1 µL of the eluate directly into the GC-MS system. Due to the volatility of propofol, concentration steps should be avoided to prevent analyte loss.[1][3]
To 1 mL of plasma sample, add 100 µL of the Propofol-d18 internal standard working solution.[5]
Add 2 mL of pH 11.0 buffer and 0.5 mL of heptane.[5]
Vortex the mixture for approximately 15 seconds.[5]
Rotate for 15 minutes and then centrifuge at 3,000 rpm for a minimum of 10 minutes.[5]
Transfer the upper organic layer (heptane) to an autosampler vial.[5]
Inject 1 µL of the extract into the GC-MS system.
GC-MS Parameters
Parameter
Value
Gas Chromatograph
Column
HP-5ms (or equivalent) 30 m x 0.25 mm, 0.25 µm film thickness
Injection Volume
1 µL
Inlet Temperature
250°C
Carrier Gas
Helium
Flow Rate
1.0 mL/min (constant flow)
Oven Program
Initial: 80°C, hold for 1 min; Ramp: 20°C/min to 280°C, hold for 2 min
Mass Spectrometer
Ionization Mode
Electron Ionization (EI)
Ion Source Temp
230°C
Quadrupole Temp
150°C
Acquisition Mode
Selected Ion Monitoring (SIM)
Ions Monitored
Propofol
m/z 163 (quantifier), 178 (qualifier)
Propofol-d18
m/z 181 (quantifier)
Note: GC-MS parameters should be optimized for the specific instrument being used.
Data Presentation
Method Validation Summary
The following tables summarize the quantitative data from method validation studies.
Table 1: Calibration Curve and Linearity
Analyte
Concentration Range (ng/mL)
Correlation Coefficient (r²)
Propofol
25 - 5,000
0.9989
Table 2: Accuracy and Precision
QC Level
Concentration (ng/mL)
Intra-day Precision (%RSD)
Inter-day Precision (%RSD)
Accuracy (%)
Low
50
3.7 - 11.6
< 4.8
-5.8 to 11.7
Medium
500
3.7 - 11.6
< 4.8
-5.8 to 11.7
High
2,500
3.7 - 11.6
< 4.8
-5.8 to 11.7
Table 3: Recovery and Matrix Effect
Analyte
Recovery (%)
Matrix Effect (%)
Propofol
96.6 - 99.4
95.3 - 101.4
Table 4: Limits of Detection and Quantification
Parameter
Value (ng/mL)
LLOQ
25
LOD
5
Visualizations
Experimental Workflow
Caption: Experimental workflow for propofol analysis.
Logical Relationship of Method Validation
Caption: Key parameters for method validation.
Conclusion
The described GC-MS method using Propofol-d18 as an internal standard provides a reliable, sensitive, and accurate means for the quantification of propofol in human plasma. The detailed protocol and performance characteristics demonstrate its suitability for routine use in clinical and forensic settings. The avoidance of a sample concentration step is critical to prevent the loss of the volatile propofol analyte.[1][3]
Application Notes and Protocols for Pharmacokinetic Study Design Utilizing Propofol-d18
For Researchers, Scientists, and Drug Development Professionals Introduction These application notes provide a detailed framework for designing and conducting pharmacokinetic (PK) studies utilizing Propofol-d18, a stable...
Author: BenchChem Technical Support Team. Date: November 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
These application notes provide a detailed framework for designing and conducting pharmacokinetic (PK) studies utilizing Propofol-d18, a stable isotope-labeled (SIL) analog of the anesthetic agent propofol. The co-administration of a drug and its SIL counterpart, often in a microdose or tracer amount, is a powerful technique in modern drug development. This approach allows for the precise determination of pharmacokinetic parameters such as absolute bioavailability, clearance, and volume of distribution, while minimizing inter-individual variability. Propofol-d18, being chemically identical to propofol but distinguishable by mass spectrometry, serves as an ideal tracer for such studies.
This document outlines the principles of using Propofol-d18 in a "cassette dosing" or microtracer study design, provides detailed experimental protocols, and presents a representative data set for illustrative purposes.
Principle of the Study Design
The core principle of this study design is the simultaneous administration of a standard therapeutic dose of unlabeled propofol and a small, non-pharmacologically active "tracer" dose of Propofol-d18. By analyzing the plasma concentrations of both species over time using a sensitive and specific bioanalytical method like Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), their pharmacokinetic profiles can be determined concurrently within the same subject. This eliminates the intra-subject variability that can confound comparisons between different dosing occasions.
This methodology is particularly advantageous for:
Absolute Bioavailability Studies: By administering the therapeutic dose orally and the Propofol-d18 tracer intravenously, the absolute bioavailability of the oral formulation can be calculated from a single experiment.
Drug-Drug Interaction Studies: The impact of a co-administered drug on the pharmacokinetics of propofol can be assessed with high precision.
Characterizing Metabolic Pathways: The use of a stable isotope tracer can aid in elucidating the metabolic fate of a drug.
Data Presentation
The following table summarizes hypothetical pharmacokinetic parameters for propofol and Propofol-d18 following simultaneous intravenous administration. This data is for illustrative purposes to demonstrate how results from such a study would be presented.
Pharmacokinetic Parameter
Propofol (Unlabeled)
Propofol-d18 (Tracer)
Dose (mg)
100
0.1
Cmax (ng/mL)
5500
5.5
Tmax (h)
0.08
0.08
AUC0-t (ng·h/mL)
2500
2.5
AUC0-inf (ng·h/mL)
2650
2.65
t1/2 (h)
2.5
2.5
Clearance (L/h)
37.7
37.7
Vd (L)
135
135
Cmax: Maximum plasma concentration; Tmax: Time to reach maximum plasma concentration; AUC0-t: Area under the plasma concentration-time curve from time 0 to the last measurable concentration; AUC0-inf: Area under the plasma concentration-time curve from time 0 to infinity; t1/2: Elimination half-life; Vd: Volume of distribution.
Experimental Protocols
In-Vivo Administration Protocol (Illustrative Example for a Healthy Volunteer Study)
1.1. Subject Preparation:
Subjects should be healthy volunteers who have provided informed consent.
A physical examination, ECG, and routine blood and urine tests should be conducted to ensure eligibility.
Subjects should fast for at least 8 hours prior to dosing.
1.2. Dosing Solution Preparation:
Prepare a sterile dosing solution containing a mixture of unlabeled propofol and Propofol-d18.
For a typical study, the concentration of unlabeled propofol would be a standard therapeutic concentration (e.g., 10 mg/mL), while the Propofol-d18 concentration would be significantly lower (e.g., 0.01 mg/mL).
The final formulation should be a sterile, non-pyrogenic emulsion suitable for intravenous administration.
1.3. Administration:
Administer the dosing solution as a slow intravenous infusion over a predetermined period (e.g., 2 minutes).
The total administered dose of unlabeled propofol should be clinically relevant for the intended anesthetic or sedative effect, while the dose of Propofol-d18 remains at a tracer level.
1.4. Blood Sampling:
Collect venous blood samples into tubes containing an appropriate anticoagulant (e.g., K2EDTA).
A typical sampling schedule would be: pre-dose (0 h), and at 0.08, 0.17, 0.25, 0.5, 0.75, 1, 1.5, 2, 3, 4, 6, 8, 12, and 24 hours post-dose.
Immediately after collection, centrifuge the blood samples to separate the plasma.
Store the plasma samples at -80°C until analysis.
Bioanalytical Protocol for Propofol and Propofol-d18 in Plasma
2.1. Sample Preparation (Protein Precipitation):
Thaw plasma samples on ice.
To 100 µL of plasma, add 300 µL of acetonitrile containing an internal standard (e.g., a different deuterated propofol analog not used as the tracer, or another structurally similar compound).
Vortex the mixture for 1 minute to precipitate proteins.
Centrifuge at 10,000 x g for 10 minutes at 4°C.
Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.
Reconstitute the residue in 100 µL of the mobile phase for LC-MS/MS analysis.
2.2. LC-MS/MS Analysis:
Liquid Chromatography (LC):
Column: A suitable reversed-phase column (e.g., C18, 50 x 2.1 mm, 3.5 µm).
Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).
Flow Rate: 0.4 mL/min.
Injection Volume: 10 µL.
Tandem Mass Spectrometry (MS/MS):
Ionization Mode: Electrospray Ionization (ESI) in negative ion mode.
Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion transitions for propofol, Propofol-d18, and the internal standard.
Propofol: e.g., m/z 177.1 -> 117.1
Propofol-d18: e.g., m/z 195.2 -> 126.1
Internal Standard: (Specific to the chosen IS)
2.3. Data Analysis:
Construct calibration curves for both propofol and Propofol-d18 using the peak area ratios of the analytes to the internal standard.
Calculate the concentrations of propofol and Propofol-d18 in the plasma samples from the calibration curves.
Use pharmacokinetic software to determine the PK parameters for both compounds.
Visualizations
Propofol Metabolic Pathway
The following diagram illustrates the primary metabolic pathways of propofol in the liver.
Application
Application Notes and Protocols for Propofol-d18 Analysis
For Researchers, Scientists, and Drug Development Professionals This document provides detailed application notes and protocols for the sample preparation of Propofol-d18 for quantitative analysis. The following sections...
Author: BenchChem Technical Support Team. Date: November 2025
For Researchers, Scientists, and Drug Development Professionals
This document provides detailed application notes and protocols for the sample preparation of Propofol-d18 for quantitative analysis. The following sections outline various techniques, including Solid-Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), and Protein Precipitation (PP), offering a comparative overview to aid in method selection and implementation. Propofol-d18, a deuterated analog of the anesthetic agent Propofol, is commonly used as an internal standard in pharmacokinetic and toxicological studies to ensure accuracy and precision.
Introduction to Sample Preparation Techniques
The accurate quantification of Propofol-d18 in biological matrices is critical for reliable study outcomes. The choice of sample preparation technique depends on factors such as the sample matrix (e.g., plasma, whole blood, serum, urine), the required limit of quantification, sample throughput, and available instrumentation. The primary goals of sample preparation are to remove interfering substances, concentrate the analyte, and transfer it into a solvent compatible with the analytical instrument, typically Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS/MS).
Quantitative Data Summary
The following table summarizes the performance characteristics of different sample preparation techniques for Propofol analysis, which are applicable to its deuterated internal standard, Propofol-d18.
Detailed methodologies for the key sample preparation techniques are provided below. Propofol-d18 should be spiked into the samples as the internal standard at the beginning of each procedure.
Solid-Phase Extraction (SPE) Protocol for Plasma
This protocol is adapted from a method using hydrophilic-lipophilic balance (HLB) cartridges, which demonstrate high recovery of Propofol.[1]
Reconstitution solvent (compatible with analytical instrument)
Procedure:
Sample Pre-treatment:
Thaw plasma samples to room temperature.
Spike the plasma sample with the Propofol-d18 internal standard solution.
Vortex for 30 seconds.
Centrifuge at 10,000 x g for 10 minutes to pellet any particulates.
SPE Cartridge Conditioning:
Place the HLB SPE cartridges on the vacuum manifold.
Condition the cartridges by passing 1 mL of methanol followed by 1 mL of water through each cartridge. Do not allow the cartridges to dry out.
Sample Loading:
Load the pre-treated plasma supernatant onto the conditioned SPE cartridges.
Apply a gentle vacuum to allow the sample to pass through the sorbent at a slow, steady rate (approximately 1-2 mL/min).
Washing:
Wash the cartridges with 1 mL of water to remove polar interferences.
Apply vacuum to dry the cartridges for 5-10 minutes.
Elution:
Place collection tubes in the manifold.
Elute the analyte and internal standard with 1 mL of methanol.
Evaporation and Reconstitution:
Evaporate the eluate to dryness under a gentle stream of nitrogen at room temperature.
Reconstitute the residue in a suitable volume of the mobile phase or appropriate solvent for GC-MS or LC-MS/MS analysis.
Vortex and transfer to an autosampler vial.
Liquid-Liquid Extraction (LLE) Protocol for Whole Blood
This protocol is a common and effective method for extracting Propofol from whole blood samples.[4]
Materials:
Whole blood samples
Propofol-d18 internal standard solution
Extraction solvent: Ethyl acetate and Hexane mixture
Vortex mixer
Centrifuge
Evaporator (e.g., nitrogen stream)
Reconstitution solvent
Procedure:
Sample Preparation:
Pipette a known volume of whole blood (e.g., 500 µL) into a clean glass tube.
Add the Propofol-d18 internal standard.
Extraction:
Add the extraction solvent mixture (e.g., 3 mL of ethyl acetate/hexane).
Vortex vigorously for 1-2 minutes to ensure thorough mixing and extraction.
Phase Separation:
Centrifuge the mixture at 3000 rpm for 10 minutes to separate the organic and aqueous layers.
Solvent Transfer:
Carefully transfer the upper organic layer to a new clean tube, avoiding the aqueous layer and any precipitated proteins at the interface.
Evaporation and Reconstitution:
Evaporate the organic solvent to dryness under a gentle stream of nitrogen.
Reconstitute the dried extract in a suitable volume of reconstitution solvent.
Vortex and transfer to an autosampler vial for analysis.
Protein Precipitation (PP) Protocol for Serum or Plasma
Protein precipitation is a rapid and straightforward method for removing proteins from biological samples. Acetonitrile is a commonly used precipitating agent.
Materials:
Serum or plasma samples
Propofol-d18 internal standard solution
Acetonitrile (ice-cold)
Vortex mixer
Centrifuge
Micropipettes and tips
Procedure:
Sample Preparation:
Pipette a specific volume of serum or plasma (e.g., 100 µL) into a microcentrifuge tube.
Add the Propofol-d18 internal standard.
Precipitation:
Add a volume of ice-cold acetonitrile, typically in a 3:1 or 4:1 ratio to the sample volume (e.g., 300 µL or 400 µL).
Vortex the mixture vigorously for at least 30 seconds to ensure complete protein precipitation.
Centrifugation:
Centrifuge the tubes at a high speed (e.g., 14,000 rpm) for 10-15 minutes at 4°C to pellet the precipitated proteins.
Supernatant Collection:
Carefully collect the supernatant, which contains the analyte and internal standard, without disturbing the protein pellet.
Analysis:
The supernatant can be directly injected for LC-MS/MS analysis or evaporated and reconstituted in a suitable solvent if further concentration is needed.
Diagrams of Experimental Workflows
The following diagrams illustrate the workflows for the described sample preparation techniques.
Application Notes: Analysis of Propofol in Biological Matrices using Solid-Phase Extraction with Propofol-d18 as an Internal Standard
Introduction Propofol (2,6-diisopropylphenol) is a widely used intravenous anesthetic agent for the induction and maintenance of anesthesia and for sedation. Accurate quantification of propofol in biological samples such...
Author: BenchChem Technical Support Team. Date: November 2025
Introduction
Propofol (2,6-diisopropylphenol) is a widely used intravenous anesthetic agent for the induction and maintenance of anesthesia and for sedation. Accurate quantification of propofol in biological samples such as plasma, whole blood, and urine is crucial for pharmacokinetic studies, therapeutic drug monitoring, and forensic toxicology. Solid-phase extraction (SPE) is a preferred method for sample clean-up and concentration due to its high recovery, selectivity, and potential for automation. The use of a stable isotope-labeled internal standard, such as Propofol-d18, is essential for correcting matrix effects and variabilities in the extraction process and instrument response, thereby ensuring the accuracy and precision of the analytical method, which is often based on liquid chromatography-tandem mass spectrometry (LC-MS/MS) or gas chromatography-mass spectrometry (GC-MS).
This document provides a detailed protocol for the solid-phase extraction of propofol from human plasma using Propofol-d18 as an internal standard.
Experimental Protocols
Protocol 1: Solid-Phase Extraction of Propofol from Human Plasma
This protocol is a representative method synthesized from common practices in the field for the analysis of propofol in human plasma using a reversed-phase SPE cartridge.
Materials and Reagents:
SPE Device: Reversed-phase SPE cartridges (e.g., C18 or a hydrophilic-lipophilic balanced polymer like Oasis HLB).
Propofol Standard: Certified reference material of propofol.
Internal Standard (IS): Propofol-d18 solution of a known concentration.
Allow all samples (calibrators, quality controls, and unknown plasma samples) and reagents to equilibrate to room temperature.
To a 1.5 mL polypropylene tube, add 500 µL of human plasma.
Add a specified volume of Propofol-d18 internal standard solution to each sample to achieve a final concentration appropriate for the expected range of propofol concentrations.
Vortex mix the samples for 10-15 seconds.
To precipitate proteins, add 1 mL of acetonitrile. Vortex for 30 seconds.
Centrifuge the samples at 10,000 x g for 10 minutes to pellet the precipitated proteins.
Carefully transfer the supernatant to a clean tube for loading onto the SPE cartridge.
Solid-Phase Extraction Procedure:
Conditioning: Condition the SPE cartridge by passing 2 mL of methanol, followed by 2 mL of deionized water. It is critical not to let the sorbent bed go dry after this step.
Equilibration: Equilibrate the cartridge by passing 2 mL of deionized water.
Sample Loading: Load the supernatant from the sample preparation step onto the conditioned and equilibrated SPE cartridge. A slow and steady flow rate (e.g., 1-2 mL/min) is recommended to ensure optimal retention of the analyte.
Washing: Wash the cartridge to remove interfering substances.
Pass 2 mL of a 5% methanol in water solution.
Pass 2 mL of a second wash solution, such as hexane, to remove non-polar interferences.
Drying: Dry the cartridge thoroughly under a vacuum or positive pressure for 5-10 minutes to remove any residual wash solvents.
Elution: Elute the propofol and Propofol-d18 from the cartridge by passing 2 mL of methanol into a clean collection tube.
Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C. Reconstitute the dried residue in 100 µL of the mobile phase used for the LC-MS/MS analysis. Vortex to ensure complete dissolution.
Analysis: Transfer the reconstituted sample to an autosampler vial for injection into the LC-MS/MS or GC-MS system.
Data Presentation
The following table summarizes typical quantitative performance data for methods utilizing SPE for propofol analysis with a deuterated internal standard. The values are representative and may vary based on the specific matrix, SPE sorbent, and analytical instrumentation.
Application Notes and Protocols for Liquid-Liquid Extraction of Propofol with Propofol-d18
For Researchers, Scientists, and Drug Development Professionals These application notes provide detailed protocols for the extraction of propofol from biological matrices, primarily whole blood and plasma, using traditio...
Author: BenchChem Technical Support Team. Date: November 2025
For Researchers, Scientists, and Drug Development Professionals
These application notes provide detailed protocols for the extraction of propofol from biological matrices, primarily whole blood and plasma, using traditional Liquid-Liquid Extraction (LLE) and modern Supported Liquid Extraction (SLE) techniques. The use of the deuterated internal standard, Propofol-d18, is incorporated for accurate quantification.
Introduction
Propofol (2,6-diisopropylphenol) is a widely used intravenous anesthetic agent. Accurate and reliable quantification of propofol in biological samples is crucial for pharmacokinetic studies, therapeutic drug monitoring, and forensic analysis. Liquid-liquid extraction is a common sample preparation technique employed to isolate propofol from complex biological matrices prior to analysis by methods such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS). This document outlines detailed protocols for both traditional LLE and the more recent SLE, providing a comparative overview of their methodologies and performance.
Method Comparison: LLE vs. SLE
Feature
Traditional Liquid-Liquid Extraction (LLE)
Supported Liquid Extraction (SLE)
Principle
Partitioning of the analyte between two immiscible liquid phases.
Analyte partitions from an aqueous sample supported on an inert solid into an immiscible organic solvent.
Workflow
Involves vigorous mixing (e.g., vortexing) of the sample with an organic solvent, followed by centrifugation to separate the layers.
Sample is loaded onto a sorbent bed, and the extraction solvent percolates through, eluting the analyte.
Emulsion Formation
Prone to emulsion formation, which can complicate phase separation and lead to lower recovery.
Eliminates emulsion formation, leading to more consistent and higher recoveries.
Solvent Usage
Generally requires larger volumes of organic solvents.
Typically uses smaller volumes of extraction solvent.
Throughput
Can be labor-intensive and time-consuming, especially for multiple samples.
Amenable to automation and high-throughput formats (e.g., 96-well plates).
Cleanliness of Extract
Extract cleanliness can vary depending on the solvent and matrix.
Often yields cleaner extracts due to the efficient separation of matrix components.
Quantitative Data Summary
The following tables summarize the performance characteristics of the described LLE and SLE methods for propofol extraction.
Protocol 1: Traditional Liquid-Liquid Extraction (LLE)
This protocol is a representative method for the extraction of propofol from whole blood using a mixture of ethyl acetate and hexane.
Materials:
Whole blood sample
Propofol-d18 internal standard (IS) solution
Ethyl acetate (HPLC grade)
n-Hexane (HPLC grade)
1.5 mL microcentrifuge tubes
Vortex mixer
Microcentrifuge
Evaporator (e.g., nitrogen stream)
Reconstitution solvent (e.g., heptane)
GC-MS system
Procedure:
Sample Preparation: To a 1.5 mL microcentrifuge tube, add 200 µL of whole blood sample.
Internal Standard Spiking: Add an appropriate volume of Propofol-d18 internal standard solution to the sample.
Protein Precipitation & Lysis (Optional but Recommended): Add 200 µL of acetonitrile or methanol to the sample to precipitate proteins and lyse red blood cells. Vortex for 30 seconds.
Liquid-Liquid Extraction:
Add 1 mL of an ethyl acetate/hexane mixture (e.g., 1:1 v/v) to the tube.
Vortex vigorously for 2 minutes to ensure thorough mixing and extraction.
Phase Separation: Centrifuge the tube at 10,000 x g for 5 minutes to separate the organic and aqueous layers.
Supernatant Transfer: Carefully transfer the upper organic layer to a clean tube.
Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at room temperature. To prevent evaporative losses of the volatile propofol, the addition of a keeper solvent or a small amount of a high-boiling point base like tetrabutylammonium hydroxide (TBAH) can be beneficial before evaporation.[2]
Reconstitution: Reconstitute the dried extract in 100 µL of a suitable solvent for the analytical instrument (e.g., heptane for GC-MS analysis).[2] Vortex for 30 seconds.
Analysis: Transfer the reconstituted sample to an autosampler vial for analysis.
Protocol 2: Supported Liquid Extraction (SLE)
This protocol is based on the efficient ISOLUTE® SLE+ platform for the extraction of propofol from whole blood.[2]
Materials:
Whole blood sample
Propofol-d18 internal standard (IS) solution
ISOLUTE® SLE+ 400 µL or 1 mL columns/plates
Methyl tert-butyl ether (MTBE) or Ethyl Acetate (HPLC grade)
Deionized water
0.5% Tetrabutylammonium hydroxide (TBAH) in methanol (optional, to prevent evaporative losses)[2]
Collection tubes or 96-well collection plate
Positive pressure manifold or vacuum manifold
Evaporator (e.g., nitrogen stream)
Reconstitution solvent (e.g., heptane)
GC-MS system
Procedure:
Sample Pre-treatment: In a separate tube, dilute 200 µL of whole blood sample with 200 µL of deionized water. Add the Propofol-d18 internal standard. Mix gently.
Sample Loading: Load the pre-treated sample (400 µL) onto the ISOLUTE® SLE+ column/well. Apply a short pulse of vacuum or positive pressure to initiate the flow and allow the sample to absorb into the sorbent for 5 minutes.[2]
Analyte Elution:
Place a clean collection tube or plate underneath the SLE column/plate.
Add the extraction solvent (e.g., 2 x 900 µL of MTBE for a 400 µL plate). Allow the solvent to flow under gravity for 5 minutes for each aliquot.[2]
Apply a final pulse of vacuum or positive pressure to ensure complete elution.
Post-Extraction (Optional): If evaporative losses are a concern, add 10 µL of 0.5% TBAH in methanol to the collection tube before evaporation.[2]
Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at room temperature.
Reconstitution: Reconstitute the dried extract in 100 µL of heptane. Vortex for 30 seconds.[2]
Analysis: Transfer the reconstituted sample to an autosampler vial for analysis.
Visualizations
Caption: Traditional Liquid-Liquid Extraction (LLE) Workflow for Propofol.
Caption: Supported Liquid Extraction (SLE) Workflow for Propofol.
Author: BenchChem Technical Support Team. Date: November 2025
For Research Use Only. Not for use in diagnostic procedures.
Abstract
This application note presents a robust and sensitive method for the simultaneous chromatographic separation and quantification of the anesthetic agent Propofol and its deuterated internal standard, Propofol-d18, in human plasma. Two primary analytical techniques are detailed: High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS). These methods are crucial for pharmacokinetic studies, therapeutic drug monitoring, and forensic toxicology. The protocols provided herein offer high precision, accuracy, and throughput for researchers, scientists, and drug development professionals.
Introduction
Propofol (2,6-diisopropylphenol) is a widely used intravenous anesthetic agent for the induction and maintenance of anesthesia.[1][2][3][4] Accurate quantification of Propofol in biological matrices is essential for understanding its pharmacokinetics and for clinical and forensic investigations.[1][2][5][6] The use of a stable isotope-labeled internal standard, such as Propofol-d18, is critical for correcting for matrix effects and variations in sample processing and instrument response, thereby ensuring the accuracy and reliability of the analytical results.[7] This document provides detailed protocols for the extraction, chromatographic separation, and detection of Propofol and Propofol-d18 from human plasma using LC-MS/MS and GC-MS.
General workflow for chromatographic analysis of Propofol.
Data Presentation
The following tables summarize typical quantitative performance data for the described methods. Values are compiled from various literature sources and may vary based on specific instrumentation and laboratory conditions.
The LC-MS/MS and GC-MS methods detailed in this application note provide reliable and sensitive quantification of Propofol in human plasma, with Propofol-d18 serving as an excellent internal standard. The choice between LC-MS/MS and GC-MS will depend on the specific requirements of the study, including desired sensitivity, sample throughput, and available instrumentation. Both methods, when properly validated, are suitable for a wide range of applications in clinical and forensic research.
Application Note and Protocols: Propofol-d18 for Quantification in Whole Blood versus Plasma
Audience: Researchers, scientists, and drug development professionals. Introduction Propofol (2,6-diisopropylphenol) is a widely used intravenous anesthetic agent for induction and maintenance of anesthesia.
Author: BenchChem Technical Support Team. Date: November 2025
Audience: Researchers, scientists, and drug development professionals.
Introduction
Propofol (2,6-diisopropylphenol) is a widely used intravenous anesthetic agent for induction and maintenance of anesthesia. Accurate quantification of propofol in biological matrices is crucial for pharmacokinetic studies, therapeutic drug monitoring, and forensic toxicology. The choice of matrix, either whole blood or plasma, can significantly impact the analytical method and the interpretation of results. This document provides detailed protocols for the quantification of propofol in both whole blood and plasma using a stable isotope-labeled internal standard, Propofol-d18, and liquid chromatography-tandem mass spectrometry (LC-MS/MS). A comparative discussion of the advantages and challenges associated with each matrix is also presented.
The use of a deuterated internal standard like Propofol-d18 is highly recommended for bioanalytical methods.[1][2] Since Propofol-d18 has nearly identical chemical and physical properties to propofol, it co-elutes during chromatography and experiences similar ionization efficiency, effectively compensating for matrix effects and variations in sample preparation and instrument response.[1][2]
Comparative Overview: Whole Blood vs. Plasma
The decision to use whole blood or plasma for propofol quantification depends on the specific research question. Propofol concentrations can differ between these two matrices due to the drug's distribution into red blood cells.[3][4]
Feature
Whole Blood
Plasma
Sample Complexity
More complex, contains red and white blood cells, platelets, and plasma proteins.
Less complex, cellular components are removed.
Sample Preparation
Often requires a lysis step to release the drug from red blood cells, leading to a more involved extraction process.
Simpler sample preparation, typically involving protein precipitation or liquid-liquid extraction.[1]
Matrix Effects
Potentially higher due to the presence of heme and other cellular components, which can cause ion suppression or enhancement in the MS source.
Generally lower matrix effects compared to whole blood.
Pharmacokinetic Interpretation
Provides a measure of the total drug concentration in circulation, which can be more relevant for drugs that significantly partition into red blood cells.
Represents the drug concentration in the fluid component of blood and is commonly used for pharmacokinetic modeling.
Pre-analytical Stability
Can be more susceptible to enzymatic degradation and hemolysis if not handled and stored properly.
Generally more stable if separated from blood cells promptly.
Experimental Protocols
Protocol 1: Quantification of Propofol in Whole Blood using Propofol-d18
This protocol describes a method for the extraction and quantification of propofol from whole blood samples.
1. Materials and Reagents
Propofol and Propofol-d18 standards
Human whole blood (K3EDTA)
Methanol (LC-MS grade)
Acetonitrile (LC-MS grade)
Water (LC-MS grade)
Formic acid (LC-MS grade)
Microcentrifuge tubes (1.5 mL)
Vortex mixer
Centrifuge
2. Preparation of Solutions
Propofol Stock Solution (1 mg/mL): Accurately weigh and dissolve propofol in methanol.
Propofol-d18 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and dissolve Propofol-d18 in methanol.
Working Standard Solutions: Prepare serial dilutions of the propofol stock solution with 50:50 methanol/water to create calibration curve standards.
IS Working Solution (100 ng/mL): Dilute the Propofol-d18 stock solution in methanol.
3. Sample Preparation
Pipette 100 µL of whole blood sample, calibration standard, or quality control (QC) sample into a 1.5 mL microcentrifuge tube.
Add 20 µL of the IS working solution (100 ng/mL Propofol-d18) to all tubes except for the blank.
Add 300 µL of cold acetonitrile to induce protein precipitation and cell lysis.
Vortex vigorously for 1 minute.
Centrifuge at 14,000 rpm for 10 minutes at 4°C.
Carefully transfer the supernatant to a clean tube.
Evaporate the supernatant to dryness under a gentle stream of nitrogen at 37°C.
Reconstitute the dried extract in 100 µL of the mobile phase (e.g., 50:50 water:acetonitrile with 0.1% formic acid).
Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.
4. LC-MS/MS Conditions
UPLC System: Waters Acquity UPLC or equivalent
Column: Acquity UPLC BEH C18, 1.7 µm, 2.1 x 100 mm
Mobile Phase A: 0.1% formic acid in water
Mobile Phase B: 0.1% formic acid in acetonitrile
Flow Rate: 0.4 mL/min
Injection Volume: 5 µL
Mass Spectrometer: Triple quadrupole mass spectrometer
Technical Support Center: Minimizing Matrix Effects with Propofol-d18 in LC-MS Analysis
This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to matrix e...
Author: BenchChem Technical Support Team. Date: November 2025
This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to matrix effects in the LC-MS analysis of propofol using Propofol-d18 as an internal standard.
Section 1: Frequently Asked Questions (FAQs)
Q1: What are matrix effects and why are they a concern for propofol analysis?
A1: Matrix effects are the alteration of an analyte's ionization efficiency due to co-eluting compounds from the sample matrix.[1] This interference can cause ion suppression (decreased signal) or ion enhancement (increased signal), which negatively impacts the accuracy, precision, and sensitivity of quantitative LC-MS analysis.[1][2] In biological matrices like plasma or urine, endogenous components such as phospholipids are notorious for causing significant ion suppression.[3][4][5] For a drug like propofol, failing to account for these effects can lead to incorrect quantification of its concentration, affecting pharmacokinetic and toxicological assessments.[1][6]
Q2: How does using Propofol-d18 as an internal standard help minimize matrix effects?
A2: Propofol-d18 is a stable isotope-labeled (SIL) internal standard, meaning it is chemically almost identical to propofol but has a higher mass due to the replacement of hydrogen atoms with deuterium.[1] Because of this chemical similarity, Propofol-d18 co-elutes with the unlabeled propofol during chromatography and experiences nearly the same degree of ion suppression or enhancement.[1][7] By calculating the ratio of the analyte's response to the internal standard's response, variability caused by matrix effects can be normalized, leading to more accurate and reliable quantification.[7]
Q3: What are the primary sources of matrix effects in biological samples?
A3: The primary sources of matrix effects are endogenous and exogenous compounds present in the biological sample. In plasma and serum, phospholipids are a major cause of ion suppression.[3][4][5] Other sources include salts, proteins, and metabolites that can co-elute with the analyte.[7] These components can compete with the analyte for ionization in the mass spectrometer's ion source, alter the physical properties of the ESI droplets, or neutralize already-formed analyte ions, thereby affecting the signal.[1][2]
Q4: Can Propofol-d18 completely eliminate matrix effects?
A4: While Propofol-d18 is the gold standard for compensating for matrix effects, it may not completely eliminate them in all situations.[2][8] Discrepancies can arise if there is a slight chromatographic separation between propofol and Propofol-d18 (known as the deuterium isotope effect), exposing them to different matrix environments.[9] In rare cases with highly complex matrices, the analyte and the internal standard may not experience identical ionization interference even if they co-elute perfectly.[1][8] Therefore, evaluating the extent of matrix effects during method validation is crucial.
Section 2: Troubleshooting Guide
Issue 1: Significant ion suppression or enhancement is still observed despite using Propofol-d18.
Possible Cause: The analyte and Propofol-d18 do not perfectly co-elute, and the elution window coincides with a region of strong ion suppression. The "deuterium isotope effect" can sometimes cause a slight shift in retention time.[9]
Solution: Optimize the chromatographic method to improve the separation of propofol from interfering matrix components.[9] This can involve adjusting the mobile phase composition, modifying the gradient profile, or trying a different column chemistry.[1][2] The goal is to ensure both propofol and Propofol-d18 elute in a "clean" region of the chromatogram.
Possible Cause: Sub-optimal ion source parameters are exacerbating the matrix effects.
Solution: Adjust ion source parameters such as gas flow rates, temperature, and capillary voltage to minimize matrix effects.[1]
Possible Cause: The sample matrix is exceptionally complex, and the current sample preparation technique is insufficient.
Solution: Enhance the sample cleanup procedure. If using protein precipitation (PPT), consider switching to liquid-liquid extraction (LLE) or solid-phase extraction (SPE), which are more effective at removing interfering compounds like phospholipids.[5] Specialized phospholipid removal plates and cartridges are also highly effective.[4]
Issue 2: The signal for Propofol-d18 is weak or inconsistent.
Possible Cause: The concentration of the internal standard is not optimal. If too low, the signal may be noisy; if too high, it can suppress the analyte's signal.[1]
Solution: Optimize the concentration of Propofol-d18 to be comparable to the expected concentration of the analyte and to fall within the linear range of the assay.[1]
Possible Cause: The Propofol-d18 standard has degraded due to improper storage or has low chemical or isotopic purity.
Solution: Verify the purity and concentration of your standard. Ensure it is stored correctly (e.g., protected from light, at the recommended temperature) and avoid repeated freeze-thaw cycles.[9]
Possible Cause: Isotopic instability (H/D exchange) is occurring, leading to a loss of the deuterated signal.
Solution: Use standards where deuterium atoms are placed on stable, non-exchangeable positions (e.g., aromatic rings).[9] Avoid storing the standard in protic solvents like water for extended periods if the deuterium labels are on exchangeable sites like hydroxyl groups.[9]
Issue 3: Interference is observed at the m/z (mass-to-charge ratio) of Propofol-d18.
Possible Cause: An endogenous component in the matrix has the same mass and retention time as Propofol-d18.
Solution: Analyze a blank, extracted matrix sample (from multiple sources, if possible) to confirm the presence of the interference.[1] If an interfering peak is present, improve the sample cleanup procedure or optimize the chromatography to separate the interference from the internal standard.[1][9]
Section 3: Experimental Protocols
Protocol 1: Quantitative Assessment of Matrix Effects (Post-Extraction Spike Method)
This experiment quantifies the extent of ion suppression or enhancement by comparing the analyte response in a clean solution to its response in an extracted blank matrix.[2][6][9]
Methodology:
Prepare Set A (Neat Solution): Spike Propofol and Propofol-d18 into a clean solvent (e.g., mobile phase) at a known concentration (e.g., low, medium, and high QC levels).
Prepare Set B (Post-Extraction Spike):
Take blank matrix samples (e.g., plasma that does not contain propofol).
Perform the complete sample extraction procedure (e.g., protein precipitation, LLE, or SPE).
After the final extraction step, spike the extracted blank matrix with Propofol and Propofol-d18 to the same final concentration as in Set A.[9]
Analysis: Analyze both sets of samples using the established LC-MS method.
Calculation: Calculate the matrix effect (ME) using the following formula:
ME (%) = (Peak Area in Set B / Peak Area in Set A) * 100
A value of 100% indicates no matrix effect.
A value < 100% indicates ion suppression.
A value > 100% indicates ion enhancement.
Generally, ME values between 80% and 120% are considered acceptable.[10]
Protocol 2: Qualitative Identification of Ion Suppression Zones (Post-Column Infusion)
This method helps to visualize at which points during the chromatographic run matrix components cause ion suppression.[1][2]
Methodology:
Setup: Use a T-connector to infuse a standard solution of Propofol and Propofol-d18 at a constant, low flow rate (e.g., 10-20 µL/min) into the mobile phase stream between the analytical column and the mass spectrometer's ion source.[1]
Infusion and Injection: Begin the infusion to obtain a stable baseline signal for the analytes.[1] Once stable, inject a blank, extracted matrix sample onto the LC column.
Data Analysis: Monitor the signal of the infused analytes throughout the chromatographic run. Any dip or drop in the baseline signal indicates a region where co-eluting matrix components are causing ion suppression.[1][2] The goal is to adjust the chromatography so that the propofol peak elutes outside of these suppression zones.
Section 4: Data & Methodologies
Table 1: Comparison of Sample Preparation Techniques for Propofol Analysis
Sample Preparation Technique
Description
Pros
Cons
Efficacy for Phospholipid Removal
Protein Precipitation (PPT)
A solvent (e.g., acetonitrile, methanol) is added to precipitate proteins, which are then removed by centrifugation.
Simple, fast, inexpensive, and requires minimal method development.
Does not effectively remove phospholipids and other soluble interferences, often resulting in significant matrix effects.[3][11]
Low
Liquid-Liquid Extraction (LLE)
Uses an immiscible organic solvent to partition the analyte from the aqueous biological sample.[5]
Provides a cleaner extract than PPT. Can be optimized for selectivity by adjusting solvent and pH.[5]
More time-consuming, requires method development, and can be difficult to automate.
Moderate to High
Solid-Phase Extraction (SPE)
The sample is passed through a solid sorbent that retains the analyte, while interferences are washed away. The analyte is then eluted with a different solvent.
Provides the cleanest extracts, effectively removes phospholipids, and can concentrate the analyte for higher sensitivity.[12]
Requires significant method development and can be more expensive.
High
Phospholipid Removal Plates
A specialized form of sample prep that combines protein precipitation with a filter that selectively removes phospholipids (e.g., HybridSPE, Ostro).[4]
Simple, fast "pass-through" workflow without complex method development. Highly effective at removing phospholipids.[4][13]
Optimizing mass spectrometry parameters for Propofol-d18 detection
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals optimizing mass spectrometry parameters for the detect...
Author: BenchChem Technical Support Team. Date: November 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals optimizing mass spectrometry parameters for the detection of Propofol-d18.
Frequently Asked Questions (FAQs)
Q1: What is Propofol-d18 and why is it used in mass spectrometry?
Propofol-d18 is a deuterated form of Propofol, where 18 hydrogen atoms have been replaced with deuterium atoms. It is commonly used as an internal standard (IS) in quantitative mass spectrometry-based assays for Propofol.[1][2][3] The key advantages of using a stable isotope-labeled internal standard like Propofol-d18 are:
Improved Accuracy and Precision: It closely mimics the chemical and physical properties of the analyte (Propofol), co-eluting during chromatography and experiencing similar ionization and fragmentation. This helps to compensate for variations in sample preparation, injection volume, and matrix effects.
Reliable Quantification: By comparing the signal intensity of the analyte to the known concentration of the internal standard, a more accurate and reliable quantification can be achieved.
Q2: Which ionization technique is best for Propofol-d18 analysis?
The choice of ionization technique depends on the sample matrix and the desired sensitivity.
Electrospray Ionization (ESI): Propofol has low polarity and can be difficult to ionize efficiently using ESI, often resulting in low sensitivity.[4][5] To overcome this, derivatization techniques, such as azo-coupling, can be employed to introduce a more readily ionizable group.[4][6]
Atmospheric Pressure Chemical Ionization (APCI): APCI is often a more suitable alternative for less polar compounds like Propofol and its deuterated analogs, providing better sensitivity without the need for derivatization.[5][7]
Gas Chromatography-Mass Spectrometry (GC-MS): Due to its volatility, Propofol can also be analyzed effectively using GC-MS, either with or without derivatization.[6][8]
Q3: What are the typical MRM transitions for Propofol-d18?
The Multiple Reaction Monitoring (MRM) transitions will vary depending on the ionization method and whether a derivatization agent is used. It is crucial to optimize these parameters empirically in your own laboratory. The table below provides some reported transitions for Propofol and its deuterated analogs as a starting point.
This guide addresses common issues encountered during the analysis of Propofol-d18.
Issue 1: Low or No Signal for Propofol-d18
Possible Cause
Troubleshooting Step
Inefficient Ionization
If using ESI, consider derivatization to improve ionization efficiency.[4] Alternatively, switch to an APCI source if available.[5] Optimize source parameters such as temperature and gas flows.
Incorrect MRM Transitions
Infuse a standard solution of Propofol-d18 directly into the mass spectrometer to determine the optimal precursor and product ions.
Sample Degradation
Ensure proper storage of Propofol-d18 standards and samples, typically at 2-8°C and protected from light.[2][3]
Poor Extraction Recovery
Optimize the sample preparation method (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction) to ensure efficient recovery of Propofol-d18 from the matrix.
Issue 2: Poor Peak Shape or Chromatography
Possible Cause
Troubleshooting Step
Inappropriate Column Chemistry
Use a C18 column for reversed-phase chromatography.[7]
Suboptimal Mobile Phase
Optimize the mobile phase composition (e.g., acetonitrile or methanol with an appropriate additive like formic acid or ammonium fluoride) and gradient to achieve good peak shape and resolution.[4][9]
Matrix Effects
Dilute the sample or improve the sample clean-up procedure to minimize the impact of co-eluting matrix components that can suppress ionization and affect peak shape.
Issue 3: High Background Noise or Interferences
Possible Cause
Troubleshooting Step
Contaminated System
Clean the ion source and mass spectrometer optics. Ensure high-purity solvents and reagents are used.[10]
Matrix Interferences
Develop a more selective sample preparation method to remove interfering compounds from the sample matrix.[11][12] Adjusting the chromatographic gradient can also help to separate the analyte from interferences.
Co-eluting Isomers
Ensure the chromatographic method provides sufficient resolution to separate Propofol-d18 from any potential isobaric interferences.
Experimental Protocols
1. Sample Preparation: Protein Precipitation (for Plasma Samples)
This is a simple and rapid method for sample clean-up.[7]
To 100 µL of plasma sample, add 20 µL of Propofol-d18 internal standard working solution.
Add 300 µL of cold acetonitrile to precipitate the proteins.
Vortex the mixture for 1 minute.
Centrifuge at 10,000 x g for 10 minutes at 4°C.
Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.
Reconstitute the residue in 100 µL of the mobile phase and inject it into the LC-MS/MS system.
2. LC-MS/MS Parameters (Example using APCI)
The following are example starting parameters and should be optimized for your specific instrumentation.
Addressing ion suppression of propofol with Propofol-d18
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address challenges related to the quantitative analy...
Author: BenchChem Technical Support Team. Date: November 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address challenges related to the quantitative analysis of propofol, specifically focusing on mitigating ion suppression using its deuterated internal standard, Propofol-d18.
Frequently Asked Questions (FAQs)
Q1: What is ion suppression in the context of LC-MS/MS analysis?
A1: Ion suppression is a type of matrix effect that occurs during Liquid Chromatography-Mass Spectrometry (LC-MS) analysis. It is a reduction in the ionization efficiency of a target analyte caused by co-eluting compounds from the sample matrix (e.g., salts, lipids, or metabolites in plasma).[1] These interfering molecules compete with the analyte for the available charge in the ion source, leading to a decreased signal, which can compromise the accuracy, precision, and sensitivity of the assay.[2]
Q2: Why is propofol particularly susceptible to ion suppression?
A2: Propofol is a low-polarity, volatile molecule that is difficult to ionize efficiently using standard electrospray ionization (ESI) sources.[3][4] Its lack of easily ionizable functional groups means that even minor interference from matrix components can significantly suppress its signal during LC-MS/MS analysis, making accurate quantification challenging.[3]
Q3: What is Propofol-d18, and why is it used as an internal standard?
A3: Propofol-d18 is a stable isotope-labeled (SIL) version of propofol where 18 hydrogen atoms have been replaced with deuterium. It is an ideal internal standard (IS) because it is chemically identical to propofol and co-elutes with it chromatographically. However, it is mass-distinguishable by the mass spectrometer.
Q4: How does using Propofol-d18 help address ion suppression?
A4: Since Propofol-d18 has the same physicochemical properties as propofol, it experiences the same degree of ion suppression or enhancement from matrix effects.[5] By adding a known concentration of Propofol-d18 to every sample, any signal variation caused by the matrix will affect both the analyte and the internal standard proportionally. The final concentration is calculated based on the ratio of the analyte's response to the internal standard's response. This ratiometric approach effectively cancels out the signal variability, leading to more accurate and precise quantification.[5]
Troubleshooting Guide
Q1: My propofol signal is low and highly variable between samples, but the Propofol-d18 signal is stable and consistent. What is the likely problem?
A1: This scenario suggests an issue with the propofol analyte itself, either before or during sample preparation.
Analyte Degradation: Ensure that your samples have been handled and stored correctly to prevent degradation. Propofol can be sensitive to storage conditions.
Extraction Inefficiency: Your sample preparation method (e.g., LLE or SPE) may not be efficiently extracting propofol from the matrix. Re-evaluate and optimize your extraction protocol. Check pH, solvent choice, and mixing steps.
Inconsistent Spiking: If the issue is in your calibration standards and QCs, there may be an error in the serial dilution or preparation of your propofol stock solution.
Q2: Both my propofol and Propofol-d18 signals are low or inconsistent across an analytical run. What should I investigate?
A2: When both the analyte and the internal standard are affected similarly, the issue is likely systemic and related to the analytical process.
Severe Matrix Effects: The level of ion suppression may be so high that it significantly impacts both compounds. Improve your sample cleanup procedure to remove more matrix components.[2] Solid-Phase Extraction (SPE) is generally more effective at this than Protein Precipitation (PPT).[6][7]
Chromatography Issues: Poor peak shape (broadening or tailing) can lead to low signal intensity.[8] Ensure your column is not overloaded or contaminated and that the mobile phase composition is optimal. A peak eluting too close to the void volume is more susceptible to suppression from unretained matrix components.
Instrumental Problems: A complete or significant loss of signal for both compounds could indicate a problem with the LC or MS system.[9] Check for a stable spray in the ion source, ensure correct gas flows and temperatures, and verify that there are no blockages in the LC flow path.
Q3: I am observing a significant drop in signal at the beginning of my chromatogram where polar matrix components elute. How can I mitigate this?
A3: This is a classic sign of ion suppression from early-eluting, unretained matrix components like salts.
Adjust Chromatographic Gradient: Modify your LC gradient to increase the retention of propofol. This will shift its elution time away from the "suppression zone" at the beginning of the run.
Use a Diverter Valve: Program the diverter valve to send the initial, unretained portion of the eluent to waste instead of the mass spectrometer. Switch the flow to the MS just before your analyte is expected to elute.
Improve Sample Preparation: Employ a more rigorous sample cleanup method, such as SPE, to remove these highly polar, interfering compounds before injection.
Q4: How can I quantitatively assess the degree of ion suppression (matrix effect) in my propofol assay?
A4: The most accepted method is the post-extraction spike experiment, which calculates a Matrix Factor (MF).[5] An MF of 1 indicates no matrix effect, <1 indicates ion suppression, and >1 indicates ion enhancement. A detailed protocol for this assessment is provided below.
Diagrams and Workflows
Caption: Mechanism of Ion Suppression in the Electrospray Ionization (ESI) Source.
Caption: Troubleshooting Workflow for Low Propofol Signal in LC-MS/MS Analysis.
Caption: Experimental Workflow for Propofol Quantification using Propofol-d18.
Experimental Protocols
Protocol 1: Quantitative Assessment of Matrix Effect (Post-Extraction Spike Method)
This protocol is used to determine the Matrix Factor (MF) and assess the impact of ion suppression or enhancement.[5]
Prepare Three Sets of Samples:
Set A (Neat Solution): Spike propofol and Propofol-d18 into the final mobile phase solvent at low and high concentrations corresponding to your QCs.
Set B (Post-Spike Matrix): Process at least six different lots of blank plasma through your entire sample preparation procedure. After the final step (e.g., after elution and evaporation, before reconstitution), spike the dried extract with propofol and Propofol-d18 to the same concentrations as Set A.
Set C (Pre-Spike Matrix): Spike blank plasma with propofol and Propofol-d18 at the same concentrations before starting the sample preparation procedure. This set is used to determine recovery.
Analyze Samples: Inject all three sets into the LC-MS/MS system.
Calculate Matrix Factor (MF) and Recovery:
Recovery (%) = (Mean Peak Area of Set C / Mean Peak Area of Set B) * 100
Matrix Factor (MF) = (Mean Peak Area of Set B / Mean Peak Area of Set A)
IS-Normalized MF = (MF of Propofol / MF of Propofol-d18)
Interpret Results: An IS-Normalized MF close to 1.0 indicates that the internal standard is effectively compensating for the matrix effect. The absolute MF value for propofol indicates the degree of suppression or enhancement.[5]
Protocol 2: Example Sample Preparation and LC-MS/MS Analysis of Propofol
This protocol provides a general methodology for the extraction and analysis of propofol from human plasma.
Stock Solution Preparation:
Prepare a 1 mg/mL stock solution of propofol and a 1 mg/mL stock solution of Propofol-d18 in methanol.
Create working solutions through serial dilution for calibration standards and the internal standard spiking solution.
Technical Support Center: Stability and Analysis of Propofol-d18 in Biological Matrices
This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the stability and analysis of Propofol-d18 in...
Author: BenchChem Technical Support Team. Date: November 2025
This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the stability and analysis of Propofol-d18 in various biological matrices.
Frequently Asked Questions (FAQs)
Q1: What is Propofol-d18 and why is it used in bioanalysis?
A1: Propofol-d18 is a stable isotope-labeled version of the anesthetic agent Propofol, where 18 hydrogen atoms have been replaced with deuterium. It is commonly used as an internal standard (IS) in quantitative bioanalysis by mass spectrometry (e.g., LC-MS/MS).[1] The key advantage of using a stable isotope-labeled IS is that it has nearly identical chemical and physical properties to the unlabeled analyte (Propofol). This allows it to co-elute chromatographically and experience similar extraction recovery and matrix effects, thus providing a more accurate quantification of the analyte.
Q2: What are the primary biological matrices for Propofol-d18 stability studies?
A2: The most common biological matrices for studying the stability of propofol and its internal standards are plasma and whole blood.[2] Serum can also be used. Studies have shown that plasma is generally the preferred matrix for propofol analysis due to better stability and more consistent results compared to whole blood.[3]
Q3: What are the recommended storage conditions for samples containing Propofol-d18?
A3: Based on stability studies of unlabeled propofol, which is expected to have similar stability to Propofol-d18, the following storage conditions are recommended:
Long-term storage: Freezing at -20°C or -80°C is recommended for long-term stability. Propofol has been shown to be relatively stable in human plasma for up to eight years when stored at -20°C.[4][5][6]
Short-term storage: Samples can be stored at 4°C for shorter periods. Propofol in plasma has been found to be stable for up to 60 days at 4°C.[3]
It is generally advised to minimize freeze-thaw cycles.
Q4: Is Propofol-d18 susceptible to degradation?
A4: Like unlabeled propofol, Propofol-d18 can be susceptible to oxidative degradation.[7] Therefore, it is important to handle samples in a way that minimizes exposure to oxygen. Additionally, forced degradation studies on propofol have shown degradation under alkaline and acidic conditions.[7]
Troubleshooting Guides
Issue 1: Inconsistent or Poor Recovery of Propofol-d18
Possible Causes:
Improper Storage: Extended storage at room temperature or repeated freeze-thaw cycles can lead to degradation.
Extraction Inefficiency: The chosen extraction method (e.g., protein precipitation, liquid-liquid extraction) may not be optimal for propofol.
Adsorption to Surfaces: Propofol is lipophilic and can adsorb to plasticware.
Troubleshooting Steps:
Verify Storage Conditions: Ensure that samples have been consistently stored at the recommended temperatures (-20°C or -80°C for long-term).
Optimize Extraction Protocol:
If using protein precipitation, ensure the solvent-to-sample ratio is adequate for complete protein removal.
If using liquid-liquid extraction, experiment with different organic solvents and pH adjustments to improve partitioning.
Use Low-Binding Labware: Employ polypropylene or other low-binding tubes and pipette tips to minimize loss due to adsorption.
Internal Standard Check: Prepare a known concentration of Propofol-d18 in a clean solvent and run it as a check sample to ensure the standard itself is not degraded.
Issue 2: Chromatographic Peak Tailing or Splitting for Propofol-d18
Possible Causes:
Column Overload: Injecting too high a concentration of the internal standard.
Poor Column Condition: The analytical column may be contaminated or degraded.
Incompatible Mobile Phase: The pH or organic composition of the mobile phase may not be suitable.
Troubleshooting Steps:
Dilute the Internal Standard: Reduce the concentration of the Propofol-d18 working solution.
Column Maintenance:
Flush the column with a strong solvent to remove contaminants.
If the problem persists, replace the column with a new one.
Mobile Phase Adjustment:
Ensure the mobile phase is properly mixed and degassed.
Experiment with small adjustments to the mobile phase composition or pH.
Issue 3: High Variability in Propofol-d18 Signal (Matrix Effects)
Possible Causes:
Ion Suppression or Enhancement: Co-eluting endogenous components from the biological matrix can interfere with the ionization of Propofol-d18 in the mass spectrometer source.[8]
Phospholipid Contamination: Phospholipids from plasma or serum are a common source of matrix effects.
Troubleshooting Steps:
Improve Sample Cleanup:
Incorporate a solid-phase extraction (SPE) step for more thorough removal of matrix components.
Use a protein precipitation plate with a phospholipid removal membrane.
Modify Chromatographic Conditions:
Adjust the gradient to better separate Propofol-d18 from interfering matrix components.
Consider using a different column chemistry.
Evaluate Matrix Effects Systematically:
Perform a post-column infusion experiment to identify regions of ion suppression or enhancement in the chromatogram.
Analyze samples from at least six different lots of the biological matrix to assess the variability of the matrix effect.[8]
Quantitative Data Summary
The following tables summarize the stability of propofol in various biological matrices based on available literature. It is a reasonable scientific assumption that Propofol-d18 will exhibit similar stability trends due to its analogous structure.
Table 1: Long-Term Stability of Propofol in Human Plasma at -20°C
Protocol 1: Quantification of Propofol in Human Plasma using LC-MS/MS with Propofol-d18 as Internal Standard
This protocol is a generalized procedure based on common methodologies.[4][5]
1. Sample Preparation (Protein Precipitation)
Thaw frozen plasma samples at room temperature.
Vortex the samples to ensure homogeneity.
To 100 µL of plasma in a microcentrifuge tube, add 20 µL of Propofol-d18 internal standard working solution (concentration to be optimized based on instrument sensitivity).
Add 300 µL of ice-cold acetonitrile to precipitate proteins.
Vortex for 30 seconds.
Centrifuge at 10,000 x g for 10 minutes at 4°C.
Transfer the supernatant to a clean tube or a 96-well plate.
Evaporate the supernatant to dryness under a stream of nitrogen at 40°C.
Reconstitute the residue in 100 µL of the mobile phase.
2. LC-MS/MS Analysis
LC System: UHPLC system
Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.7 µm)
Mobile Phase A: Water with 0.1% formic acid
Mobile Phase B: Acetonitrile with 0.1% formic acid
Gradient: A typical gradient would start with a high percentage of Mobile Phase A, ramping up to a high percentage of Mobile Phase B to elute the analyte, followed by a re-equilibration step.
Flow Rate: 0.4 mL/min
Injection Volume: 5 µL
MS System: Triple quadrupole mass spectrometer
Ionization Mode: Electrospray Ionization (ESI), negative or positive mode (to be optimized)
MRM Transitions:
Propofol: To be determined (e.g., m/z 177 -> 162)
Propofol-d18: To be determined (e.g., m/z 195 -> 177)
Visualizations
Caption: Experimental workflow for the quantification of Propofol-d18 in plasma.
Caption: Troubleshooting logic for addressing matrix effects with Propofol-d18.
Preventing loss of Propofol-d18 during sample preparation
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the loss of Propofol-d18 during sa...
Author: BenchChem Technical Support Team. Date: November 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the loss of Propofol-d18 during sample preparation.
Troubleshooting Guides
Issue: Low or inconsistent recovery of Propofol-d18.
This is a common issue stemming from the inherent physicochemical properties of Propofol. The following sections break down the potential causes and solutions.
1. Evaporation Losses During Sample Concentration
Question: I am losing a significant and variable amount of Propofol-d18 during the solvent evaporation step. How can I prevent this?
Answer: Propofol is a volatile compound, and concentration steps, such as nitrogen gas evaporation or centrifugal vacuum evaporation, can lead to substantial and unpredictable losses[1]. To mitigate this, consider the following:
Avoid Evaporation: The most effective method is to eliminate the concentration step altogether. If your analytical method is sensitive enough, inject the sample directly after elution[1]. A study using 100% methanol as the elution solvent for solid-phase extraction (SPE) and direct injection into a GC-MS achieved high recovery without concentration[1].
Use of a Keeper Solvent: If concentration is unavoidable, the addition of a high-boiling point "keeper" solvent can help to trap the more volatile analyte.
Addition of a Basic Additive: For GC/MS analysis, the addition of a basic additive like tetrabutylammonium hydroxide (TBAH) to the elution solvent before evaporation has been shown to prevent losses of Propofol and its deuterated internal standard[2]. It is speculated that the basic additive prevents ionization of the hydroxyl group, reducing volatility[2].
2. Adsorption to Labware
Question: My Propofol-d18 recovery is low, even when I am careful with evaporation. Could it be adsorbing to my labware?
Answer: Yes, this is highly likely. Propofol is a lipophilic compound and is prone to adsorbing to the surfaces of plastic labware, particularly those made of polyvinylchloride (PVC) and polypropylene[3][4]. This is a significant cause of underestimation in quantification.
Recommended Labware: Whenever possible, use glass containers for sample collection, storage, and preparation to minimize adsorptive losses[3][4][5]. Studies have shown that Propofol is more stable in glass containers compared to plastic ones[3][4].
Avoid Certain Plastics: If plastic must be used, avoid PVC and polypropylene. While not extensively studied for Propofol, polyethylene and polypropylene are generally less adsorptive than polystyrene for many drugs.
Silanization of Glassware: For ultra-trace analysis, silanizing glassware can further reduce the potential for adsorption to active sites on the glass surface.
3. Sample Stability and Degradation
Question: I am concerned about the stability of Propofol-d18 in my biological samples. What are the optimal storage conditions?
Answer: Propofol stability is influenced by temperature, light, and pH.
Storage Temperature: For long-term stability, plasma samples should be stored frozen at -20°C or below. Propofol concentrations in human plasma have been shown to be relatively stable for up to eight years when stored at -20°C, with a median relative deviation of -7.0%[6]. For shorter periods, storage at 4°C is acceptable, but analysis should be performed promptly[6].
Light Exposure: Store samples in the dark to prevent potential photodegradation. Use amber vials or wrap containers in aluminum foil[3].
pH: Propofol is more susceptible to degradation under alkaline conditions[7]. Ensure that the pH of your samples is controlled, especially during extraction steps.
Emulsion Stability: If working with Propofol emulsions, be aware that they can undergo oxidative degradation, leading to an increase in droplet size. This is more of a concern for the stability of the pharmaceutical formulation rather than the analyte in a biological matrix extract[3][4][5].
Frequently Asked Questions (FAQs)
Q1: What is the best extraction method for Propofol-d18 from plasma?
A1: Solid-phase extraction (SPE) is a highly effective and commonly used method for extracting Propofol from biological matrices. It offers high recovery and cleaner extracts compared to liquid-liquid extraction (LLE) or protein precipitation[1][8][9]. A method using mixed-mode cation exchange/reversed-phase (MCX) cartridges demonstrated recoveries of over 96.6%[1]. Pipette-tip based SPE is another rapid option, though a study reported a lower recovery of 23.6 ± 4.1%[10].
Q2: Should I use protein precipitation for sample preparation?
A2: While protein precipitation is a simple and fast method, it may result in a less clean extract compared to SPE, which can lead to matrix effects in LC-MS/MS analysis. However, it can be effective. One study on long-term stability used protein precipitation with methanol followed by derivatization[6]. The choice depends on your analytical method's robustness and the required level of sensitivity.
Q3: Is derivatization necessary for Propofol-d18 analysis?
A3: Derivatization is not always necessary but can improve sensitivity, particularly for LC-MS/MS analysis with electrospray ionization (ESI), where Propofol's ionization efficiency can be low[6]. For GC-MS analysis, derivatization is generally not required. Atmospheric pressure chemical ionization (APCI) is an alternative to ESI that can provide good sensitivity for Propofol without derivatization[8][9][10].
Q4: My internal standard (Propofol-d18) signal is unstable. What should I do?
A4: Unstable internal standard signals are often due to the same issues affecting the analyte: volatility and adsorption. Ensure that your internal standard is handled identically to your samples. Use glass labware, avoid evaporation where possible, and consider the storage stability of your spiking solutions. If the issue persists, investigate potential matrix effects or issues with the analytical instrument.
Q5: What are the expected recovery rates for Propofol-d18?
A5: With an optimized method, you can expect high recovery rates. For example, a validated GC-MS method using SPE reported recoveries ranging from 96.6% to 99.4%[1]. Another LC-APCI-MS/MS method with SPE reported an absolute recovery greater than 96%[8][9]. However, suboptimal methods, such as a rapid pipette-tip SPE, have reported lower recoveries around 23.6%[10].
Data Presentation
Table 1: Comparison of Propofol Recovery Rates for Different Sample Preparation Methods
1. Solid-Phase Extraction (SPE) with GC-MS Analysis (High Recovery Method)
This protocol is based on a method with reported recoveries of over 96.6%[1].
Sample Preparation:
To 200 µL of plasma sample, add 1 mL of phosphate-buffered saline (PBS) solution.
Add 50 µL of the internal standard (Propofol-d18) solution.
Vortex the mixture.
Solid-Phase Extraction:
Precondition an Oasis MCX SPE cartridge with 2 mL of methanol, followed by 2 mL of distilled water.
Load the plasma sample onto the conditioned cartridge.
Wash the cartridge with 2 mL of distilled water, followed by 2 mL of cyclohexane.
Dry the cartridge under reduced pressure for 5 minutes.
Elute the analytes with 2 mL of 100% methanol.
Analysis:
Filter 100 µL of the eluate through a 0.22 µm PVDF membrane.
Transfer the filtered eluate to an autosampler vial.
Inject 1 µL of the final solution directly into the GC-MS system.
2. Supported Liquid Extraction (SLE) with GC/MS Analysis
This protocol is an alternative to SPE and is effective at minimizing evaporation losses[2].
Matrix Pre-treatment:
Dilute 0.5 mL of whole blood with 0.5 mL of water.
Sample Application and Extraction:
Apply 0.3 mL of the diluted sample to an ISOLUTE® SLE+ 400 µL capacity column.
Extract the analyte with two 1 mL aliquots of methyl tert-butyl ether (MTBE). Allow each aliquot to flow under gravity for 5 minutes before applying a brief pulse of vacuum.
Post-Extraction:
To the combined eluate, add 10 µL of 0.5% tetrabutylammonium hydroxide in methanol.
Evaporate the extracts to dryness without heat.
Reconstitute the residue in 100 µL of heptane for GC/MS analysis.
Visualizations
Caption: A recommended workflow for preparing biological samples for Propofol-d18 analysis to minimize loss.
Caption: A logical diagram for troubleshooting common causes of low Propofol-d18 recovery.
Technical Support Center: Analysis of Propofol-d18
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving poor peak shape issues encountered du...
Author: BenchChem Technical Support Team. Date: November 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving poor peak shape issues encountered during the analysis of Propofol-d18.
Frequently Asked Questions (FAQs)
Q1: What are the common types of poor peak shape in chromatography?
A1: The most common forms of poor peak shape are peak tailing, peak fronting, and split peaks.[1] Peak tailing is observed when the latter half of the peak is broader than the front half.[2] Conversely, peak fronting occurs when the first half of the peak is broader.[2] Peak splitting is characterized by the appearance of a shoulder or a "twin" peak.[2]
Q2: Can the deuterated nature of Propofol-d18 itself cause peak shape issues?
A2: Yes, deuterated standards can sometimes exhibit chromatographic shifts, often eluting slightly earlier than their non-deuterated counterparts in reversed-phase chromatography.[3] This is due to the minor differences in polarity caused by the carbon-deuterium bond being shorter and stronger than the carbon-hydrogen bond.[3] While this is not technically "poor peak shape," it can affect integration and quantification if not properly managed. Additionally, issues like deuterium exchange, where deuterium atoms are replaced by protons, can occur under certain conditions (e.g., acidic or basic mobile phases, high ion source temperatures), potentially leading to analytical inaccuracies.[3][4]
Q3: What are the typical storage and stability considerations for Propofol?
A3: Propofol is susceptible to oxidative degradation when exposed to oxygen.[5] It is recommended to store Propofol solutions in glass containers, protected from light, and at cold temperatures (e.g., 4°C) for short-term storage.[6][7] For longer-term storage of propofol in biological samples like blood or plasma, -80°C is recommended.[8] Most formulations are stable for only a few hours at room temperature after opening.[5] Using glass containers is preferable to plastic, as plastic can affect the stability of the propofol emulsion.[9]
Troubleshooting Guides for Poor Peak Shape of Propofol-d18
Issue 1: Peak Tailing
Peak tailing is a common issue that can compromise the accuracy of quantification. It is often caused by secondary interactions between the analyte and the stationary phase or issues within the chromatographic system.
Potential Causes and Solutions:
Secondary Interactions: Acidic silanol groups on the surface of silica-based columns can interact with analytes, causing tailing.[2]
Solution: Operate at a lower pH to protonate the silanol groups, or use an end-capped column to minimize these interactions.[2]
Column Contamination: Contaminants in the column can create active sites that lead to secondary interactions.[2][10]
Solution: Use high-purity packing materials and ensure proper sample cleanup.[2] Regular column flushing and maintenance are also crucial.[11]
Column Overload: Injecting too much sample can saturate the stationary phase.[2]
Solution: Reduce the injection volume or dilute the sample.[12]
Flow Path Disruptions (GC): Improperly installed columns or contaminated inlet liners can cause tailing for all peaks.[10][13]
Solution: Ensure the column is cut properly and installed correctly. Regularly replace the inlet liner and septum.[11][13]
Issue 2: Peak Fronting
Peak fronting is typically an indication of column overload or a mismatch between the sample solvent and the mobile phase.
Potential Causes and Solutions:
Column Overload: This is a primary cause of peak fronting, where either the volume or the concentration of the sample is too high.[12][14]
Solution: Decrease the amount of sample loaded onto the column by reducing the injection volume or diluting the sample.[12]
Sample Solvent Incompatibility: If the sample is dissolved in a solvent that is much stronger than the mobile phase, it can cause the analyte to travel through the column too quickly, leading to fronting.[12][15]
Solution: Whenever possible, dissolve the sample in the mobile phase.[12]
Column Collapse: A sudden physical change in the column bed can lead to peak fronting.[2] This can be caused by operating the column outside of its recommended temperature or pH range.[2][16]
Solution: Operate the column within the manufacturer's specified limits and consider using a more robust column if necessary.[2]
Issue 3: Split Peaks
Split peaks can be caused by a variety of issues related to the injection, the column, or the sample preparation.
Potential Causes and Solutions:
Blocked Frit: A partially blocked frit at the column inlet can distort the sample band, causing it to split.[2][16]
Solution: Backflushing the column can sometimes resolve the issue. If not, the frit or the column may need to be replaced.[16]
Column Void: A void in the packing material at the head of the column can cause the sample to be distributed unevenly.[2]
Solution: This usually indicates column degradation, and the column should be replaced.
Sample Solvent and Mobile Phase Mismatch: Injecting a sample in a solvent that is immiscible with the mobile phase can lead to peak splitting.[2]
Solution: Ensure the sample solvent is compatible with the mobile phase.[2]
Experimental Protocols & Data
While specific protocols can vary greatly depending on the instrumentation and matrix, the following tables provide typical starting parameters for LC-MS/MS and GC-MS analysis of Propofol.
Table 1: Example LC-MS/MS Parameters for Propofol Analysis
Technical Support Center: Optimizing Propofol-d18 Recovery in Extraction Procedures
This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for improving the recovery of Propofol-d...
Author: BenchChem Technical Support Team. Date: November 2025
This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for improving the recovery of Propofol-d18 during extraction procedures.
Troubleshooting Guides
This section addresses specific issues that may arise during the extraction of Propofol-d18 from biological matrices.
Issue 1: Low Recovery of Propofol-d18
Question: We are observing consistently low recovery of Propofol-d18 in our solid-phase extraction (SPE) protocol from human plasma. What are the potential causes and how can we troubleshoot this?
Answer:
Low recovery of an internal standard like Propofol-d18 is a common issue in SPE and can be attributed to several factors. A systematic approach to troubleshooting is recommended.
Potential Causes and Solutions:
Potential Cause
Explanation
Troubleshooting Steps
Inappropriate Sorbent Chemistry
The SPE sorbent may not have the optimal chemical properties to retain and elute Propofol-d18 effectively. Propofol is a hydrophobic molecule, so a reverse-phase sorbent (e.g., C8 or C18) is typically used.
- Verify Sorbent Choice: Ensure you are using a reverse-phase sorbent. - Test Different Sorbents: If recovery is still low, consider testing a different reverse-phase sorbent (e.g., switching from C18 to C8 if the analyte is very hydrophobic) or a polymer-based sorbent.[1]
Suboptimal pH of Sample/Solvents
The pH of the sample, wash, and elution solvents can significantly impact the retention and elution of Propofol-d18. For neutral compounds like Propofol, pH effects are less pronounced but can still influence interactions with the sorbent and matrix components.
- Adjust Sample pH: While Propofol is non-ionizable, adjusting the sample pH might help reduce matrix interferences that could be affecting recovery. - Optimize Elution Solvent pH: Ensure the elution solvent pH does not negatively impact the stability or solubility of Propofol-d18.[1]
Inefficient Elution
The elution solvent may not be strong enough to completely desorb Propofol-d18 from the SPE sorbent.
- Increase Elution Solvent Strength: Increase the percentage of organic solvent (e.g., methanol or acetonitrile) in your elution buffer. - Test Different Elution Solvents: Evaluate alternative organic solvents for elution.[1] - Increase Elution Volume: Ensure the volume of the elution solvent is sufficient to pass through the entire sorbent bed and elute the analyte completely.
Sample Overload
Exceeding the binding capacity of the SPE cartridge can lead to breakthrough of the analyte during sample loading.
- Reduce Sample Volume: Decrease the amount of sample loaded onto the cartridge. - Increase Sorbent Mass: Use an SPE cartridge with a larger sorbent bed.[1]
High Flow Rate
If the flow rate during sample loading, washing, or elution is too fast, it can prevent proper equilibration and interaction between the analyte and the sorbent.
- Optimize Flow Rate: Decrease the flow rate during all steps of the SPE process to allow for adequate interaction time.[1]
Drying of Sorbent Bed
If the sorbent bed dries out after conditioning and equilibration, it can lead to inconsistent and poor recovery.
- Prevent Drying: Ensure the sorbent bed remains wetted throughout the process until the sample is loaded.
Matrix Effects
Components in the biological matrix can co-elute with Propofol-d18 and suppress its signal during analysis, which can be misinterpreted as low recovery.[1][2]
- Improve Sample Cleanup: Incorporate an additional wash step with a weak organic solvent to remove interfering matrix components. - Optimize Chromatography: Adjust the LC gradient to separate Propofol-d18 from co-eluting matrix components. - Evaluate Different Ionization Sources: If using LC-MS, consider trying a different ionization source (e.g., APCI instead of ESI) as they can be less susceptible to matrix effects for certain compounds.[3]
Experimental Workflow for Troubleshooting Low SPE Recovery:
Caption: A logical workflow for troubleshooting low recovery of Propofol-d18 in SPE.
Issue 2: Poor Reproducibility in Liquid-Liquid Extraction (LLE)
Question: Our lab is experiencing poor reproducibility for Propofol-d18 recovery using a liquid-liquid extraction method from urine samples. What could be causing this variability?
Answer:
Poor reproducibility in LLE can stem from several factors related to the manual nature of the technique and the physicochemical properties of the analyte and matrix.
Potential Causes and Solutions:
Potential Cause
Explanation
Troubleshooting Steps
Inconsistent Extraction Vigor and Time
The degree of mixing between the aqueous and organic phases directly impacts extraction efficiency. Inconsistent shaking or vortexing can lead to variable recovery.
- Standardize Mixing: Use a mechanical shaker or vortexer with a fixed speed and time for all samples to ensure consistent mixing.[3]
pH Variability
Although Propofol is non-ionizable, slight pH variations in the urine samples could affect the extraction of other matrix components, indirectly impacting the partitioning of Propofol-d18.
- pH Adjustment: Buffer all urine samples to a consistent pH before extraction.
Emulsion Formation
The formation of an emulsion at the interface of the aqueous and organic layers can make phase separation difficult and lead to incomplete recovery of the organic phase.
- Centrifugation: Increase the centrifugation speed or time to break the emulsion. - Addition of Salt: Adding a small amount of a neutral salt (e.g., sodium chloride) can help to break emulsions. - Solvent Choice: Consider using a different extraction solvent that is less prone to emulsion formation.
Inaccurate Volume Measurements
Small errors in the volumes of the sample, internal standard, or extraction solvent can lead to significant variability in the final concentration.
- Calibrate Pipettes: Regularly calibrate all pipettes used in the procedure. - Consistent Technique: Ensure all analysts use a consistent and proper pipetting technique.
Analyte Stability
Propofol can be susceptible to degradation under certain conditions.
- Minimize Exposure to Light and Air: Propofol can be light-sensitive.[4] Process samples away from direct light. - Work at Reduced Temperature: Performing the extraction on ice can help to minimize degradation.[5]
Incomplete Phase Separation
Incomplete separation of the aqueous and organic layers can lead to the aspiration of some of the aqueous phase along with the organic layer, or leaving some of the organic layer behind.
- Allow Sufficient Time: Ensure adequate time for the two phases to separate after mixing. - Freezing the Aqueous Layer: For some applications, freezing the aqueous layer can allow for easy decanting of the organic layer.
Logical Relationship Diagram for LLE Troubleshooting:
Caption: Key factors and solutions for poor reproducibility in LLE of Propofol-d18.
Frequently Asked Questions (FAQs)
Q1: What is the expected recovery for Propofol-d18 in a typical extraction procedure?
A1: The expected recovery can vary significantly depending on the extraction method, biological matrix, and the specific protocol used. For SPE, recoveries greater than 96% have been reported for propofol from plasma using hydrophilic-lipophilic balance cartridges.[6][7] However, other methods like pipette-tip based SPE have shown lower recoveries around 23.6 ± 4.1%.[8][9] For LLE, recoveries are often in the range of 80-95% but are highly dependent on the optimization of the procedure.[10] It is crucial to validate the recovery within your own laboratory and ensure it is consistent and reproducible.
Q2: How does the choice of biological matrix (plasma, whole blood, urine) affect the extraction of Propofol-d18?
A2: The choice of matrix significantly impacts the extraction strategy.
Plasma: A common matrix for pharmacokinetic studies. Protein precipitation is often a necessary first step to remove proteins that can interfere with the extraction and analysis.[5]
Whole Blood: Propofol is known to associate with red blood cells, so lysis of the cells may be required for complete extraction. Supported liquid extraction (SLE) has been shown to be effective for whole blood.[11]
Urine: Generally a cleaner matrix than blood or plasma, but it can have high salt content and variable pH which may need to be addressed. Dilution is a simple and often effective sample preparation technique for urine samples.[3]
Q3: What are the best storage conditions for samples containing Propofol-d18 prior to extraction?
A3: Studies on propofol stability suggest that plasma samples are relatively stable when stored at 4°C for up to 60 days.[12] For longer-term storage, -80°C is recommended for both whole blood and plasma samples to ensure stability for at least 56 days.[13] It is generally advised to avoid storing whole blood at -20°C due to significant loss of propofol.[12] Propofol is also sensitive to light, so samples should be stored in the dark.[4]
Q4: Can I use the same extraction protocol for Propofol and Propofol-d18?
A4: Yes, as a stable isotope-labeled internal standard, Propofol-d18 is expected to have nearly identical chemical and physical properties to Propofol. Therefore, it should behave similarly during extraction. The primary purpose of using a stable isotope-labeled internal standard is to correct for any variability or loss during the sample preparation and analysis process.
Q5: What are "matrix effects" and how can they be minimized for Propofol-d18 analysis?
A5: Matrix effects are the alteration of ionization efficiency by co-eluting compounds from the sample matrix, leading to ion suppression or enhancement in LC-MS analysis.[1][2] This can lead to inaccurate quantification. To minimize matrix effects:
Improve Chromatographic Separation: Optimize the LC method to separate Propofol-d18 from interfering matrix components.
Use a More Selective Extraction Technique: SPE is generally more selective than protein precipitation and can result in a cleaner extract.
Matrix-Matched Calibrants: Prepare calibration standards in the same biological matrix as the samples to compensate for consistent matrix effects.
Dilute the Sample: A simple dilution can sometimes reduce the concentration of interfering matrix components to a level where they no longer cause significant ion suppression or enhancement.[3]
Experimental Protocols
Protocol 1: Solid-Phase Extraction (SPE) of Propofol-d18 from Human Plasma
This protocol is a general guideline and should be optimized for your specific laboratory conditions and instrumentation.
Materials:
SPE cartridges (e.g., C18, 100 mg)
Human plasma sample
Propofol-d18 internal standard solution
Methanol (HPLC grade)
Acetonitrile (HPLC grade)
Deionized water
Formic acid
SPE manifold
Centrifuge
Vortex mixer
Procedure:
Sample Pre-treatment:
Thaw plasma samples at room temperature.
To 500 µL of plasma, add 50 µL of Propofol-d18 internal standard solution.
Vortex for 30 seconds.
Add 1 mL of 0.1% formic acid in water and vortex for 30 seconds.
Centrifuge at 4000 rpm for 10 minutes to precipitate proteins.
Collect the supernatant.
SPE Cartridge Conditioning:
Condition the C18 SPE cartridge with 1 mL of methanol followed by 1 mL of deionized water. Do not allow the cartridge to dry.
Sample Loading:
Load the pre-treated sample supernatant onto the conditioned SPE cartridge at a flow rate of approximately 1 mL/min.
Washing:
Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.
Elution:
Elute the Propofol-d18 with 1 mL of acetonitrile.
Evaporation and Reconstitution:
Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.
Reconstitute the residue in 100 µL of the mobile phase for LC-MS analysis.
Workflow for SPE Protocol:
Caption: A step-by-step workflow for the SPE of Propofol-d18 from plasma.
Protocol 2: Liquid-Liquid Extraction (LLE) of Propofol-d18 from Urine
This protocol is a general guideline and should be optimized for your specific laboratory conditions and instrumentation.
Materials:
Urine sample
Propofol-d18 internal standard solution
Methyl tert-butyl ether (MTBE)
Sodium hydroxide solution (1 M)
Centrifuge tubes (15 mL)
Centrifuge
Vortex mixer
Procedure:
Sample Preparation:
To 1 mL of urine in a centrifuge tube, add 50 µL of Propofol-d18 internal standard solution.
Add 100 µL of 1 M sodium hydroxide to basify the sample.
Vortex for 10 seconds.
Extraction:
Add 5 mL of MTBE to the tube.
Cap the tube and vortex for 2 minutes.
Phase Separation:
Centrifuge at 3000 rpm for 5 minutes to separate the layers.
Collection of Organic Layer:
Carefully transfer the upper organic layer (MTBE) to a clean tube.
Evaporation and Reconstitution:
Evaporate the organic layer to dryness under a gentle stream of nitrogen at 40°C.
Reconstitute the residue in 100 µL of the mobile phase for analysis.
Data Summary
Table 1: Comparison of Propofol Recovery Rates with Different Extraction Methods
Technical Support Center: Propofol-d18 Stability in Pre-analytical Settings
A Note on Propofol-d18: This guide addresses the stability of Propofol-d18. Research specifically investigating the deuterated form (Propofol-d18) is limited.
Author: BenchChem Technical Support Team. Date: November 2025
A Note on Propofol-d18: This guide addresses the stability of Propofol-d18. Research specifically investigating the deuterated form (Propofol-d18) is limited. However, as the physicochemical properties of Propofol-d18 are nearly identical to those of Propofol, the data and recommendations provided for Propofol are directly applicable. Stability issues are overwhelmingly influenced by the sample matrix, handling, and storage, rather than the isotopic substitution.
Frequently Asked Questions (FAQs)
Q1: Which anticoagulant should I use for blood sample collection when analyzing Propofol-d18?
A1: For routine analysis, lithium heparin, sodium fluoride/potassium oxalate, and EDTA are all considered suitable anticoagulants for the determination of Propofol concentration in whole blood.[1] Studies have found that concentrations in samples collected with these anticoagulants are nearly identical when assayed within two days of collection.[1] For general purposes, the more common and cost-effective heparin is often preferred.[1]
Q2: What is the recommended sample matrix: whole blood or plasma?
A2: Plasma is the preferred matrix for Propofol analysis.[2][3] Research indicates that plasma provides more consistent results and better long-term stability compared to whole blood.[2][3] If using whole blood, it is crucial to perform immediate centrifugation after sample collection.[4][5]
Q3: How should I store my samples to ensure Propofol-d18 stability?
A3: Storage conditions are critical for maintaining the integrity of your samples.
Short-term storage: Samples can be stored at 4°C for up to two weeks with acceptable stability.[1]
Long-term storage: For storage periods exceeding two weeks, freezing at -80°C is highly recommended.[3] Studies have shown that samples stored at -80°C have concentrations as high as or higher than those stored at 4°C or -20°C for up to 56 days.[3]
Avoid -20°C for whole blood: Some studies report significant Propofol loss in whole blood samples stored at -20°C.[2][3] While some research has found plasma to be stable at -20°C for extended periods, -80°C remains the safest option for long-term storage to prevent degradation.[2][5][6]
Q4: Can the Propofol emulsion itself interfere with my analysis?
A4: Yes, particularly if you are performing coagulation assays. The lipid emulsion in the Propofol formulation can interfere with activated partial thromboplastin time (aPTT) measurements used for monitoring heparin anticoagulation.[7] This can lead to inaccurate readings and may require special laboratory procedures like ultracentrifugation to resolve.[7]
Q5: My Propofol-d18 recovery is low. What could be the cause?
A5: Low recovery can stem from several factors. Please refer to our troubleshooting guide below for a systematic approach to identifying the issue. Common causes include improper storage temperature, extended storage duration, use of whole blood without immediate centrifugation, or issues with the analytical method itself.
Data Summary Tables
Table 1: Impact of Anticoagulant on Propofol Concentration in Whole Blood After 2 Weeks at 4°C
Anticoagulant
Change in Concentration
Significance
Lithium Heparin
Slightly higher (insignificant)
p > 0.05
Sodium Fluoride / Potassium Oxalate
Slightly higher (nearly significant)
p = 0.06
EDTA
Slightly lower (significant)
p < 0.05
Source: Adapted from a study on Propofol concentrations in whole blood.[1]
Table 2: Recommended Storage Conditions for Propofol Samples
Plasma is generally more stable than whole blood.[2][5]
Experimental Protocols
Protocol: Assessment of Propofol-d18 Stability in Plasma with Different Anticoagulants
1. Objective: To determine the stability of Propofol-d18 in human plasma collected with different anticoagulants (Lithium Heparin, K2EDTA, Sodium Citrate) under various storage conditions.
2. Materials:
Propofol-d18 standard
Internal standard (e.g., Thymol or Propofol-d17)[6][8]
Human whole blood from healthy volunteers
Blood collection tubes with Lithium Heparin, K2EDTA, and Sodium Citrate
Spike a pool of fresh human whole blood with a known concentration of Propofol-d18.
Aliquot the spiked blood into the different anticoagulant tubes.
Centrifuge the tubes immediately at 3000 rpm for 10 minutes to separate plasma.[10]
Pool the plasma from each anticoagulant type into separate, labeled polypropylene tubes.
Time Point Zero (T0) Analysis:
Immediately take an aliquot from each plasma pool.
Perform sample extraction (e.g., protein precipitation or liquid-liquid extraction).[6][10]
Add the internal standard.
Analyze the samples using a validated LC-MS/MS or GC-MS method to determine the baseline Propofol-d18 concentration.
Storage:
Aliquot the remaining plasma from each anticoagulant group into separate vials for each storage condition and time point.
Store the aliquots at:
4°C (refrigerated)
-20°C (standard freezer)
-80°C (ultra-low freezer)
Time Point Analysis:
At specified time points (e.g., 24 hours, 7 days, 14 days, 30 days, 60 days), retrieve a set of samples from each storage condition and anticoagulant group.
Allow samples to thaw completely at room temperature.
Perform sample extraction and analysis as described for T0.
Data Analysis:
Calculate the concentration of Propofol-d18 at each time point.
Determine the percentage of recovery at each time point relative to the T0 concentration for each condition.
Propofol-d18 is considered stable if the mean concentration is within ±15% of the baseline concentration.
Visual Guides and Workflows
Caption: Workflow for Propofol-d18 Stability Assessment.
Troubleshooting Guide
This guide provides a structured approach to resolving common issues encountered during Propofol-d18 analysis.
Issue: Low or Inconsistent Propofol-d18 Concentration
Propofol-d18 carryover in autosampler and LC system
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals identify and resolve issues related to Propofol-d18...
Author: BenchChem Technical Support Team. Date: November 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals identify and resolve issues related to Propofol-d18 carryover in autosamplers and Liquid Chromatography (LC) systems.
Frequently Asked Questions (FAQs)
Q1: What is Propofol-d18 and why is it used in our analysis?
A1: Propofol-d18 is a deuterated form of Propofol, a short-acting intravenous anesthetic. In analytical chemistry, particularly in mass spectrometry-based methods like LC-MS/MS, deuterated compounds are commonly used as internal standards. Because Propofol-d18 is chemically identical to Propofol but has a different mass, it can be added to a sample to accurately quantify the amount of Propofol present, correcting for any sample loss during preparation or variability in the instrument's response.
Q2: What is carryover and why is it a problem for Propofol-d18 analysis?
A2: Carryover is the unintentional transfer of an analyte from a previous injection into a subsequent one. This can lead to the appearance of a peak in a blank or the inflation of the analyte peak in a sample, resulting in inaccurate quantification. Propofol is a hydrophobic and phenolic compound, which makes it "sticky" and prone to adsorbing onto surfaces within the LC system, such as the autosampler needle, injection valve, and column. This adsorption is a primary cause of carryover.
Q3: What are the common sources of Propofol-d18 carryover in an LC system?
A3: The most common sources of carryover for hydrophobic compounds like Propofol-d18 include:
Autosampler: The injection needle (both inner and outer surfaces), sample loop, and injection valve rotor seals are frequent culprits.
LC Column: The column frit or the stationary phase can retain the analyte.
Tubing and Fittings: Dead volumes in connections can trap and slowly release the analyte.
Contaminated Solvents: The mobile phase or wash solvents can become contaminated with the analyte.
Q4: How can I identify the source of the carryover?
A4: A systematic approach is the best way to pinpoint the source of carryover. This involves a series of blank injections after a high-concentration sample of Propofol-d18. The pattern of carryover can provide clues to its origin.
Troubleshooting Guide
Issue: A significant peak for Propofol-d18 is observed in blank injections following a high-concentration sample.
Below is a step-by-step troubleshooting guide to diagnose and resolve Propofol-d18 carryover.
Step 1: Characterize the Carryover
The first step is to understand the nature of the carryover by injecting a high-concentration standard followed by a series of blank injections.
Experimental Protocol:
Inject a high-concentration standard of Propofol-d18.
Immediately follow with at least three consecutive blank injections (using the sample diluent).
Analyze the peak area of Propofol-d18 in each blank.
Data Interpretation:
Carryover Profile
Potential Source
Classic Carryover: Peak area decreases significantly with each subsequent blank injection.
Autosampler components (needle, loop, valve).
Constant Carryover: Peak area remains relatively constant across all blank injections.
Contaminated mobile phase, wash solvent, or blank solution.
Irregular Carryover: No clear pattern in peak area.
Can be a combination of factors or an intermittent issue.
Step 2: Isolate the Source of Carryover
Based on the carryover profile, the following experiments can help to further isolate the source.
Experimental Workflow for Isolating Carryover Source
Optimization
Optimizing derivatization reactions for propofol with Propofol-d18
This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the derivatization of propofol, with a special focus on the use of Propofol-d18 as an internal standard...
Author: BenchChem Technical Support Team. Date: November 2025
This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the derivatization of propofol, with a special focus on the use of Propofol-d18 as an internal standard for accurate quantification.
Troubleshooting Guide
This section addresses specific issues that may arise during the derivatization and analysis of propofol.
Question: Why am I observing low or no derivatization yield?
Answer: Low derivatization yield can be attributed to several factors related to the reaction conditions and sample preparation.
Presence of Moisture: Silylation reactions, in particular, are highly sensitive to water. Moisture can decompose the derivatizing reagent (e.g., BSTFA) or the formed derivatives. Ensure all glassware is thoroughly dried and use anhydrous solvents.
Improper Reagent Concentration: It is recommended to use an excess of the silylating reagent. A general guideline is to use at least a 2:1 molar ratio of the derivatizing agent to the active hydrogens in the sample.
Suboptimal Reaction Time and Temperature: Derivatization reactions may require specific temperatures and incubation times to proceed to completion. For instance, azo-coupling derivatization is typically performed at a low temperature (below 5°C) for about 30 minutes.[1][2][3] Silylation of sterically hindered groups may require elevated temperatures and longer reaction times.
Sample Matrix Effects: Components in the biological matrix can interfere with the derivatization reaction. Ensure your sample extraction and clean-up procedures are efficient in removing interfering substances.
Question: My results show high variability and poor reproducibility. What are the likely causes?
Answer: Poor reproducibility is a common challenge, especially with derivatization procedures.
Volatility of Propofol: Propofol is a volatile compound, and sample concentration steps, such as using nitrogen gas or centrifugal vacuum evaporation, can lead to significant loss of the analyte, resulting in poor reproducibility.[4] It is advisable to use extraction methods that do not require extensive solvent evaporation.[4]
Inconsistent Reaction Conditions: Ensure that the temperature, reaction time, and reagent volumes are precisely controlled for all samples, including calibrators and quality controls. Minor variations can lead to significant differences in derivatization efficiency.
Instability of Derivatives: The stability of the formed derivatives can vary. Analyze the samples as soon as possible after derivatization, or perform stability studies to determine the acceptable time window for analysis.
Internal Standard Addition: Ensure that the internal standard (Propofol-d18) is added at the very beginning of the sample preparation process to account for any analyte loss during extraction and derivatization.
Question: I am seeing interfering or co-eluting peaks in my chromatogram. How can I resolve this?
Answer: Interfering peaks can compromise the accuracy of your quantification.
Chromatographic Separation: Optimize your GC or LC method. For GC, adjusting the temperature ramp can improve separation. For LC, modifying the mobile phase composition or gradient can resolve co-eluting peaks.
Selective Derivatization: Choose a derivatization reagent that is highly selective for the functional group of propofol. This can minimize the derivatization of other matrix components.
Mass Spectrometry Parameters: In GC-MS or LC-MS/MS, use selected ion monitoring (SIM) or multiple reaction monitoring (MRM) modes for higher selectivity.[1] This will help in distinguishing the analyte from interfering species even if they are not fully separated chromatographically.
Sample Clean-up: Improve your sample preparation method. Solid-phase extraction (SPE) can be more effective than liquid-liquid extraction (LLE) in removing matrix interferences.
Frequently Asked Questions (FAQs)
Question: Why is derivatization necessary for propofol analysis?
Answer: Derivatization is often a crucial step in the analysis of propofol for two main reasons:
For Gas Chromatography (GC): While propofol is volatile, derivatization (commonly silylation) can improve its chromatographic properties, leading to better peak shape and enhanced detection sensitivity.[1]
For Liquid Chromatography-Mass Spectrometry (LC-MS): Propofol is a low-polarity molecule that is difficult to ionize efficiently using electrospray ionization (ESI), a common ionization technique in LC-MS.[1][3][5] Derivatization introduces a functional group that can be easily ionized, thereby significantly enhancing the signal intensity and sensitivity of the analysis.[1][6] For instance, azo-coupling introduces a protonation site, leading to high ionization yields.[1][3]
Question: What is the role of Propofol-d18 and when should it be added?
Answer: Propofol-d18 is a deuterated form of propofol, meaning some hydrogen atoms are replaced with deuterium. It is used as an internal standard (IS) for quantitative analysis.[7] Since it is chemically identical to propofol, it behaves similarly during sample extraction, derivatization, and chromatographic separation. However, it has a different mass, allowing it to be distinguished from the non-labeled propofol by the mass spectrometer.
By adding a known amount of Propofol-d18 to every sample at the beginning of the workflow, it can be used to correct for variations in sample preparation and instrument response, thereby improving the accuracy and precision of the quantification.
Question: Which derivatization method is best for my application (GC-MS vs. LC-MS/MS)?
Answer: The choice of derivatization method depends on the analytical instrument you are using.
For GC-MS: Silylation is a common and effective method. Reagents like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) are frequently used to replace the active hydrogen on the hydroxyl group of propofol with a trimethylsilyl (TMS) group.[8]
For LC-MS/MS: To enhance ionization efficiency, several methods can be used:
Azo-coupling: This method uses a diazonium salt to introduce an azo group into the propofol molecule, which significantly improves ionization.[1][2][3]
Dansyl Chloride Derivatization: This reagent adds a dansyl group to the propofol molecule, which has been shown to increase the signal intensity by up to 200-fold in positive electrospray mode.[6]
Experimental Protocols
Protocol 1: Silylation of Propofol for GC-MS Analysis
This protocol is a general guideline for the trimethylsilylation of propofol.
Sample Preparation: Extract propofol from the biological matrix using an appropriate method (e.g., liquid-liquid extraction or solid-phase extraction).
Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen. Ensure the sample is completely dry, as moisture interferes with the reaction.
Reconstitution: Reconstitute the dried extract in 50 µL of a suitable solvent (e.g., ethyl acetate).
Derivatization: Add 50 µL of a silylating agent, such as BSTFA with 1% TMCS (trimethylchlorosilane).
Reaction: Cap the vial tightly and heat at 60-70°C for 30 minutes.
Analysis: After cooling to room temperature, inject 1-2 µL of the derivatized sample into the GC-MS system.
Protocol 2: Azo-Coupling Derivatization for LC-MS/MS Analysis
This protocol is based on the method described by Vaiano et al.[1][3]
Preparation of Diazonium Salt: Prepare the diazonium salt by reacting aniline in an acidic solution (HCl) with sodium nitrite at a low temperature (below 5°C).
Sample Preparation: Extract propofol from the matrix and place it in a suitable reaction vial.
Derivatization: Add the freshly prepared diazonium salt solution to the propofol extract in a sodium hydroxide solution.
Reaction: Stir the mixture for 30 minutes at a temperature below 5°C.[1][2][3]
Extraction of Derivative: Perform a liquid-liquid extraction using a suitable solvent like dichloromethane and ethyl acetate to isolate the azo-derivatized propofol.[1][2]
Analysis: Evaporate the solvent, reconstitute the residue in the mobile phase, and inject it into the LC-MS/MS system.
Data Presentation
Table 1: Comparison of Common Propofol Derivatization Methods
Parameter
Silylation (GC-MS)
Azo-Coupling (LC-MS/MS)
Dansyl Chloride (LC-MS/MS)
Typical Reagent
BSTFA, MSTFA
Aniline-derived diazonium salt
Dansyl Chloride
Principle
Replaces active hydrogen with a TMS group
Introduces a highly ionizable azo group
Adds a highly ionizable dansyl group
Advantage
Improves chromatographic properties
High ionization yield in both positive and negative ESI modes[3]
Cross-Validation of Analytical Methods for Propofol Quantification Using Propofol-d18 as an Internal Standard: A Comparative Guide
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of two widely used analytical methods, Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography...
Author: BenchChem Technical Support Team. Date: November 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive comparison of two widely used analytical methods, Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), for the quantification of the anesthetic agent propofol in biological matrices. The use of a stable isotope-labeled internal standard, such as Propofol-d18, is critical for accurate and precise quantification by correcting for matrix effects and variations in sample processing. This document outlines the performance of these methods, supported by experimental data, to aid researchers in selecting the most appropriate technique for their specific needs.
Comparative Analysis of Method Performance
The selection of an analytical method for propofol quantification is contingent on various factors, including the required sensitivity, the complexity of the sample matrix, and the desired sample throughput. Both GC-MS and LC-MS/MS offer high selectivity and sensitivity for propofol analysis. The following tables summarize key validation parameters for representative methods, demonstrating their capabilities.
Table 1: Performance Characteristics of a Validated GC-MS Method for Propofol in Human Plasma
Note: This method utilized Propofol-d17 as the internal standard, which is chemically analogous to Propofol-d18 and provides similar benefits for quantification.
Experimental Protocols
Detailed and robust experimental protocols are fundamental to achieving reliable and reproducible results. Below are representative methodologies for the analysis of propofol in human plasma using GC-MS and LC-MS/MS with a deuterated internal standard.
GC-MS Method Protocol
This protocol is based on a validated method for the determination of propofol in human plasma[1][2].
1. Sample Preparation:
To 200 µL of human plasma, add 50 µL of the internal standard working solution (Propofol-d18 in methanol).
Add 1 mL of phosphate buffer saline (PBS) solution.
Perform solid-phase extraction (SPE) using a mixed-mode cation exchange/reversed-phase (MCX) cartridge.
Condition the cartridge with methanol followed by PBS.
Load the sample onto the cartridge.
Wash the cartridge with a weak organic solvent to remove interferences.
Elute propofol and the internal standard with 100% methanol.
The eluate is directly injected into the GC-MS system to prevent loss of the volatile propofol during concentration steps[1][2].
2. GC-MS Conditions:
Gas Chromatograph: Agilent 7890A GC system or equivalent.
Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or similar.
Injector Temperature: 250°C.
Oven Temperature Program: Initial temperature of 60°C, hold for 1 minute, then ramp to 280°C at 20°C/min, and hold for 2 minutes.
Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.
Injection Volume: 1 µL in splitless mode.
Mass Spectrometer: Agilent 5975C MSD or equivalent.
Ionization Mode: Electron Impact (EI) at 70 eV.
Source Temperature: 230°C.
Quadrupole Temperature: 150°C.
Detection Mode: Selected Ion Monitoring (SIM).
Propofol: m/z 163, 178.
Propofol-d18: m/z 181, 196.
LC-MS/MS Method Protocol
This protocol is based on a validated method for the simultaneous quantification of remifentanil and propofol in human plasma, utilizing Propofol-d18 as the internal standard.
1. Sample Preparation:
To 500 µL of human plasma, add the internal standard solution (Propofol-d18).
Perform liquid-liquid extraction (LLE) with an ethyl acetate/hexane mixture.
Vortex the mixture and then centrifuge to separate the organic and aqueous layers.
Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.
Reconstitute the residue in the mobile phase for injection into the LC-MS/MS system.
2. LC-MS/MS Conditions:
Liquid Chromatograph: Waters ACQUITY UPLC I-Class (FTN) system or equivalent.
Column: Waters ACQUITY UPLC BEH C18 (2.1 x 50 mm, 1.7 µm) or similar.
Mobile Phase: Gradient elution with a mixture of water (containing 0.1% formic acid) and acetonitrile.
Flow Rate: 0.4 mL/min.
Column Temperature: 40°C.
Injection Volume: 5 µL.
Mass Spectrometer: Triple quadrupole mass spectrometer (e.g., Xevo® TQD).
Ionization Mode: Electrospray Ionization (ESI) in negative mode for propofol.
Propofol Quantification: A Comparative Guide to Method Validation Using Propofol-d18
For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative overview of validated analytical methods for the quantification of propofol in biological matrices, with a specific focus...
Author: BenchChem Technical Support Team. Date: November 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comparative overview of validated analytical methods for the quantification of propofol in biological matrices, with a specific focus on the use of Propofol-d18 as an internal standard. The information presented is intended to assist researchers and clinicians in selecting and implementing robust and reliable analytical methods for pharmacokinetic studies, therapeutic drug monitoring, and forensic toxicology.
Introduction to Propofol Quantification
Propofol (2,6-diisopropylphenol) is a widely used intravenous anesthetic agent for the induction and maintenance of anesthesia. Accurate and precise measurement of propofol concentrations in biological samples, such as plasma and urine, is crucial for understanding its pharmacokinetics, ensuring patient safety, and in forensic investigations.[1][2][3] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for propofol quantification due to its high sensitivity, selectivity, and accuracy.[4][5][6] The use of a stable isotope-labeled internal standard, such as Propofol-d18, is essential to correct for matrix effects and variations in sample processing and instrument response, thereby ensuring the reliability of the results.[4][7]
This guide compares key aspects of different LC-MS/MS methods for propofol quantification, including sample preparation techniques, chromatographic conditions, and mass spectrometric parameters. Furthermore, it presents a summary of reported method validation data to facilitate an objective comparison of their performance.
Experimental Workflow for Propofol Quantification
The general workflow for the quantification of propofol in biological samples using LC-MS/MS with Propofol-d18 as an internal standard is depicted in the following diagram.
Propofol-d18: A Performance Benchmark in Bioanalytical Assays
In the landscape of pharmacokinetic and toxicokinetic studies, the precise and reliable quantification of drugs and their metabolites is paramount. For the widely used anesthetic Propofol, the choice of an appropriate in...
Author: BenchChem Technical Support Team. Date: November 2025
In the landscape of pharmacokinetic and toxicokinetic studies, the precise and reliable quantification of drugs and their metabolites is paramount. For the widely used anesthetic Propofol, the choice of an appropriate internal standard is critical for achieving accurate and reproducible results in bioanalytical methods. This guide provides a comparative analysis of Propofol-d18, a deuterated analog of Propofol, against other commonly used internal standards, focusing on the key performance metrics of linearity, accuracy, and precision. The information presented herein is intended for researchers, scientists, and drug development professionals to facilitate informed decisions in method development and validation.
Performance Comparison of Internal Standards for Propofol Quantification
The selection of an internal standard is a crucial step in developing robust bioanalytical assays. An ideal internal standard should mimic the analyte's behavior during sample preparation and analysis, thereby compensating for variability. Deuterated standards like Propofol-d18 and Propofol-d17 are often preferred due to their similar physicochemical properties to the parent drug.
Note: The performance metrics are method-dependent and the values presented are from specific validated assays. Direct comparison should be made with caution, considering the differences in analytical techniques and validation protocols.
Experimental Methodologies
The data presented in this guide are derived from validated bioanalytical methods. The following sections outline the typical experimental protocols for assessing linearity, accuracy, and precision.
Linearity Assessment
Linearity of a bioanalytical method is its ability to elicit test results that are directly proportional to the concentration of the analyte.
Protocol:
Preparation of Calibration Standards: A series of calibration standards are prepared by spiking a known amount of Propofol and the internal standard (e.g., Propofol-d18) into a blank biological matrix (e.g., human plasma). The concentration range should encompass the expected concentrations in the study samples. For example, a calibration curve could range from 100 to 10,000 ng/mL[1].
Sample Preparation: The calibration standards are subjected to the same extraction procedure as the unknown samples. This may involve protein precipitation, liquid-liquid extraction, or solid-phase extraction.
Instrumental Analysis: The extracted samples are analyzed using a validated chromatographic method coupled with a mass spectrometer (e.g., LC-MS/MS).
Data Analysis: A calibration curve is constructed by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the analyte. The linearity is evaluated by the correlation coefficient (r²) of the calibration curve, which should ideally be close to 1.000. A weighted linear regression (e.g., 1/x or 1/x²) is often used to ensure accuracy at the lower end of the calibration range.
Caption: Workflow for Linearity Assessment.
Accuracy Assessment
Accuracy refers to the closeness of the mean test results obtained by the method to the true value (concentration) of the analyte.
Protocol:
Preparation of Quality Control (QC) Samples: QC samples are prepared at a minimum of three concentration levels (low, medium, and high) within the calibration range by spiking a blank biological matrix with known amounts of Propofol.
Sample Analysis: Multiple replicates (typically 5) of each QC concentration are analyzed against a freshly prepared calibration curve.
Data Analysis: The accuracy is determined by comparing the mean measured concentration to the nominal concentration and is expressed as percent bias or percent recovery. The acceptance criteria for accuracy are typically within ±15% (or ±20% for the lower limit of quantification, LLOQ) of the nominal value.
Caption: Workflow for Accuracy Assessment.
Precision Assessment
Precision is the measure of the agreement among individual test results when the procedure is applied repeatedly to multiple samplings from a homogeneous sample.
Protocol:
Intra-day and Inter-day Analysis: Precision is evaluated by analyzing the QC samples on the same day (intra-day precision or repeatability) and on different days (inter-day precision or intermediate precision).
Sample Analysis: Multiple replicates of the low, medium, and high QC samples are analyzed in each run.
Data Analysis: Precision is expressed as the percent coefficient of variation (%CV) for each concentration level. The acceptance criteria for precision are typically a %CV of ≤15% (or ≤20% for the LLOQ).
Caption: Workflow for Precision Assessment.
Conclusion
The choice of an internal standard is a critical factor that directly impacts the reliability of a bioanalytical method. The data presented in this guide demonstrate that Propofol-d18 serves as a robust internal standard for the quantification of Propofol, exhibiting excellent linearity, accuracy, and precision in validated LC-MS/MS methods. While other internal standards like Propofol-d17 and Cannabinol also provide acceptable performance, the selection should be based on the specific requirements of the assay, including the analytical platform and the desired level of performance. It is imperative that comprehensive method validation, following established regulatory guidelines, is performed to ensure the integrity of the bioanalytical data.
Comparative Guide to Propofol Analysis Using Propofol-d18 as an Internal Standard
This guide provides a comparative overview of analytical methods for the quantification of propofol in biological matrices, with a focus on the use of Propofol-d18 as an internal standard. The information is intended for...
Author: BenchChem Technical Support Team. Date: November 2025
This guide provides a comparative overview of analytical methods for the quantification of propofol in biological matrices, with a focus on the use of Propofol-d18 as an internal standard. The information is intended for researchers, scientists, and drug development professionals involved in pharmacokinetic, toxicological, or clinical studies of propofol.
Performance Comparison of Analytical Methods
The use of a stable isotope-labeled internal standard, such as Propofol-d18, is crucial for accurate and precise quantification of propofol by compensating for variability in sample preparation and instrument response. While a direct inter-laboratory comparison study using Propofol-d18 was not identified, the following table summarizes the performance characteristics of various validated bioanalytical methods that employ deuterated propofol internal standards (Propofol-d17 or Propofol-d18). These methods demonstrate the robustness and sensitivity achievable with this approach across different analytical platforms.
Analytical Method
Matrix
Internal Standard
Linearity Range (ng/mL)
LLOQ (ng/mL)
Accuracy (%)
Precision (% CV)
Recovery (%)
LC-MS/MS
Rat Plasma
Propofol-d18
1 - 100
1
Not Reported
Not Reported
Not Reported
LC-APCI-MS/MS
Human Plasma
Propofol-d17
4.00 - 1,000
4.00
-4.4 to 3.0
2.3 to 15.8
107.1 - 117.1
UHPLC-MS/MS
Human Plasma
Propofol-d17
50 - 10,000
50
Not Reported
Not Reported
Not Reported
GC-MS
Human Plasma
Not Specified
25 - 5,000
25
-5.8 to 11.7
3.7 to 11.6
96.6 to 99.4
LC-MS
Human Whole Blood
Not Specified
50 - 1,200
50
< 10.2
< 10.2
Not Reported
Data synthesized from multiple sources for comparative purposes.[1][2][3][4][5]
Experimental Protocols
Below is a representative experimental protocol for the analysis of propofol in plasma using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with Propofol-d18 as an internal standard. This protocol is a composite based on common practices described in the literature.
1. Sample Preparation (Solid-Phase Extraction)
To 100 µL of plasma sample, add 50 µL of the internal standard (Propofol-d18) working solution (e.g., 2000 ng/mL in methanol).
Add 500 µL of 2% v/v formic acid in water to all samples and vortex to mix.
Condition a polymeric reversed-phase SPE cartridge (e.g., Strata-X, 30mg/1mL) with 1.0 mL of methanol followed by 1.0 mL of water.
Load the prepared sample onto the conditioned cartridge.
Wash the cartridge with 1.0 mL of water, followed by 1.0 mL of 10% v/v methanol in water.
Dry the cartridge for approximately 5 minutes under positive pressure or vacuum.
Elute the analytes with 300 µL of acetonitrile into a clean collection tube.
Transfer an appropriate volume of the eluate to an autosampler vial for LC-MS/MS analysis.[6]
2. LC-MS/MS Instrumentation and Conditions
Liquid Chromatograph: A high-performance or ultra-high-performance liquid chromatography system.
Analytical Column: A reversed-phase column, such as a Kinetex EVO C18 (e.g., 100 x 4.6 mm, 5 µm).
Mobile Phase: A gradient of water and acetonitrile, both containing a suitable modifier like 0.1% formic acid or ammonium acetate.
Flow Rate: A typical flow rate is between 0.5 and 1.0 mL/min.
Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.
Ionization Mode: Negative ion mode is often used for propofol analysis.
MRM Transitions:
Propofol: Q1 m/z 177.0 -> Q3 m/z 177.1
Propofol-d18: Q1 m/z 194.1 -> Q3 m/z 194.1[6]
(Note: Specific transitions may vary slightly between instruments and laboratories.)
Experimental Workflow Diagram
The following diagram illustrates the general workflow for the analysis of propofol in biological samples using an internal standard.
Propofol-d18: The Gold Standard for Bioanalytical Assay Validation
A Comparative Guide for Researchers, Scientists, and Drug Development Professionals In the landscape of bioanalytical research, the precision and reliability of quantitative assays are paramount. For the anesthetic agent...
Author: BenchChem Technical Support Team. Date: November 2025
A Comparative Guide for Researchers, Scientists, and Drug Development Professionals
In the landscape of bioanalytical research, the precision and reliability of quantitative assays are paramount. For the anesthetic agent Propofol, achieving accurate measurements in complex biological matrices necessitates a robust internal standard. This guide provides an objective comparison of Propofol-d18, a deuterated internal standard, with a common structural analog alternative, Thymol. The evidence overwhelmingly supports the use of Propofol-d18 for superior assay performance, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS) applications.
Stable isotope-labeled (SIL) internal standards, such as Propofol-d18, are considered the gold standard in quantitative bioanalysis. Their physicochemical properties are nearly identical to the analyte of interest, ensuring they behave similarly during sample preparation, chromatography, and ionization. This co-elution and co-behavior allow for effective compensation for matrix effects and variability in the analytical process, leading to enhanced accuracy and precision.
Performance Comparison: Propofol-d18 vs. a Structural Analog
The choice of internal standard significantly impacts the validation parameters of a bioanalytical method. The following table summarizes the expected performance characteristics when using Propofol-d18 versus a structural analog like Thymol for Propofol quantification. This comparison is based on established principles of bioanalysis and data from studies utilizing deuterated and structural analog internal standards.
Performance Parameter
Propofol-d18 (Deuterated IS)
Thymol (Structural Analog IS)
Accuracy (% Bias)
Typically within ±5%
Can exceed ±15%
Precision (%RSD)
Typically <10%
Can be >15%
Matrix Effect
Effectively minimizes and compensates for ion suppression/enhancement
Susceptible to differential matrix effects, leading to inaccurate results
Recovery
Closely tracks Propofol's recovery
May have different recovery, leading to variability
Linearity (r²)
Consistently ≥0.99
May be more variable
Regulatory Compliance
Preferred by regulatory agencies like the FDA and EMA[1]
May face scrutiny and require extensive justification[1]
The Superiority of Deuterated Internal Standards
The use of a deuterated internal standard like Propofol-d18 provides a more accurate and precise quantification of Propofol in biological samples. A study on the analysis of another drug, kahalalide F, in plasma demonstrated a significant improvement in both precision and accuracy when switching from a structural analog to a deuterated internal standard. The mean bias was reduced from 96.8% to 100.3%, and the variance was significantly lower, highlighting the enhanced precision of the method with the deuterated standard[2]. This principle of improved performance is widely accepted and applicable to Propofol analysis.
Structural analogs, while cost-effective, have different physicochemical properties and chromatographic retention times. This can lead to differential matrix effects, where the internal standard does not accurately reflect the behavior of the analyte, resulting in compromised data quality.
Experimental Protocol: Propofol Bioanalysis using Propofol-d18
This section outlines a detailed methodology for the quantification of Propofol in human plasma using LC-MS/MS with Propofol-d18 as the internal standard.
1. Materials and Reagents
Propofol certified reference standard
Propofol-d18 certified reference standard
HPLC-grade methanol, acetonitrile, and water
Formic acid
Human plasma (drug-free)
2. Standard and Sample Preparation
Stock Solutions (1 mg/mL): Prepare individual stock solutions of Propofol and Propofol-d18 in methanol.
Working Standard Solutions: Serially dilute the Propofol stock solution with methanol to prepare working standards for the calibration curve (e.g., 10 ng/mL to 10,000 ng/mL).
Internal Standard Spiking Solution: Dilute the Propofol-d18 stock solution with methanol to a final concentration of 500 ng/mL.
Calibration Standards and Quality Control (QC) Samples: Spike drug-free human plasma with the appropriate Propofol working standard solutions to create calibration standards and QC samples at low, medium, and high concentrations.
3. Sample Extraction (Protein Precipitation)
To 100 µL of plasma sample (calibration standard, QC, or unknown), add 20 µL of the Propofol-d18 internal standard spiking solution.
Vortex briefly.
Add 300 µL of acetonitrile to precipitate the plasma proteins.
Vortex for 1 minute.
Centrifuge at 14,000 rpm for 10 minutes.
Transfer the supernatant to a clean vial for LC-MS/MS analysis.
4. LC-MS/MS Conditions
LC System: Agilent 1290 Infinity II or equivalent
Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A: 0.1% Formic acid in water
Mobile Phase B: 0.1% Formic acid in acetonitrile
Flow Rate: 0.4 mL/min
Injection Volume: 5 µL
Gradient: A suitable gradient to ensure separation of Propofol from matrix components.
Mass Spectrometer: Triple quadrupole mass spectrometer
Ionization Mode: Electrospray Ionization (ESI), Negative Ion Mode
MRM Transitions:
Propofol: Q1 177.1 -> Q3 133.1
Propofol-d18: Q1 195.2 -> Q3 139.1
5. Data Analysis
Quantify Propofol in unknown samples by calculating the peak area ratio of the analyte to the internal standard and comparing it to the calibration curve.
Visualizing the Workflow and Rationale
To further clarify the experimental process and the underlying principles, the following diagrams are provided.
Bioanalytical Workflow for Propofol Quantification.
Assessing the Isotopic Contribution of Propofol-d18 to the Analyte Signal: A Comparative Guide
For Researchers, Scientists, and Drug Development Professionals In the realm of bioanalysis, the use of stable isotope-labeled internal standards is a cornerstone for achieving accurate and precise quantification of anal...
Author: BenchChem Technical Support Team. Date: November 2025
For Researchers, Scientists, and Drug Development Professionals
In the realm of bioanalysis, the use of stable isotope-labeled internal standards is a cornerstone for achieving accurate and precise quantification of analytes by mass spectrometry. Propofol-d18, a deuterated analog of the anesthetic agent propofol, is frequently employed for this purpose. However, the isotopic purity of any internal standard is a critical parameter that can influence the accuracy of analytical results. This guide provides a comprehensive comparison of Propofol-d18 with a common alternative, Propofol-d17, and details the experimental protocols necessary to assess the isotopic contribution of these standards to the analyte signal.
Understanding Isotopic Contribution
Ideally, a stable isotope-labeled internal standard should consist of a single isotopic species. In reality, the synthesis of these standards results in a distribution of isotopologues, including a small but potentially significant amount of the unlabeled analyte (M+0). This unlabeled impurity in the internal standard solution can contribute to the measured signal of the actual analyte, leading to an overestimation of its concentration, particularly at the lower limit of quantification (LLOQ). This phenomenon is often referred to as isotopic crosstalk.
Comparison of Propofol-d18 and Propofol-d17
The choice of a deuterated internal standard can impact the degree of isotopic contribution. While specific isotopic distribution data can vary between manufacturers and even batches, a general comparison between Propofol-d18 and Propofol-d17 can be made based on their typical use in validated analytical methods.
Parameter
Propofol-d18
Propofol-d17
Key Considerations
Typical Isotopic Purity
Generally high, but the presence of unlabeled propofol (M+0) must be assessed.
Also exhibits high isotopic purity, with the potential for M+0 contribution.
The manufacturing process for highly deuterated compounds can sometimes lead to a slightly higher proportion of lower-mass isotopologues.
Mass Difference (from Propofol)
+18 amu
+17 amu
A larger mass difference minimizes the risk of spectral overlap from the natural isotopic abundance of the analyte.
Potential for Isotopic Crosstalk
The contribution to the M+0 signal of propofol needs to be experimentally determined for each new lot of the standard.
Similar to Propofol-d18, the potential for contribution to the analyte signal exists and requires verification.
The magnitude of the M+0 peak in the deuterated standard directly impacts the accuracy of low-concentration measurements.
Reported Performance in Validated Assays
Widely used in LC-MS/MS methods for propofol quantification in various biological matrices.
Also utilized in both LC-MS/MS and GC-MS methods for propofol analysis.
Both have been successfully employed in validated bioanalytical methods, demonstrating acceptable linearity, precision, and accuracy.
Experimental Protocols
To ensure the reliability of quantitative data, it is imperative to experimentally determine the isotopic contribution of the deuterated internal standard. The following protocols outline the necessary steps.
Protocol 1: Determination of Isotopic Purity and Analyte Contribution
Objective: To assess the isotopic distribution of the Propofol-d18 (or Propofol-d17) standard and quantify its contribution to the unlabeled propofol signal.
Methodology:
Prepare a High-Concentration Standard Solution: Dissolve the deuterated internal standard (e.g., Propofol-d18) in a suitable solvent (e.g., methanol or acetonitrile) to a concentration significantly higher than the working concentration used in the analytical method.
Direct Infusion or LC-MS Analysis:
Direct Infusion: Infuse the high-concentration solution directly into the mass spectrometer.
LC-MS Analysis: Inject the high-concentration solution into the LC-MS/MS system.
Acquire Full Scan Mass Spectra: Operate the mass spectrometer in full scan mode over a mass range that encompasses the molecular weights of both the deuterated standard and the unlabeled analyte.
Data Analysis:
Identify the peak corresponding to the unlabeled propofol (M+0) and the peaks for the various deuterated species (e.g., M+18 for Propofol-d18).
Calculate the isotopic purity by dividing the peak intensity of the desired deuterated species by the sum of the intensities of all related isotopic peaks.
To quantify the contribution to the analyte signal in the actual assay, prepare a "zero sample" consisting of the blank biological matrix spiked with the deuterated internal standard at its working concentration.
Analyze this zero sample and measure the peak area of the unlabeled propofol. This area represents the contribution from the internal standard.
Protocol 2: LC-MS/MS Method for Propofol Quantification
Objective: To provide a general framework for a validated LC-MS/MS method for propofol quantification using a deuterated internal standard.
Sample Preparation (Protein Precipitation):
To 100 µL of plasma or whole blood, add 300 µL of acetonitrile containing the deuterated internal standard (e.g., Propofol-d18 or Propofol-d17) at a fixed concentration.
Vortex mix for 1 minute to precipitate proteins.
Centrifuge at 10,000 rpm for 10 minutes.
Transfer the supernatant to a clean tube and inject a portion into the LC-MS/MS system.
Liquid Chromatography Parameters:
Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm).
Mobile Phase A: Water with 0.1% formic acid.
Mobile Phase B: Acetonitrile with 0.1% formic acid.
Gradient: A suitable gradient to achieve separation of propofol from matrix components.
Flow Rate: 0.3 mL/min.
Column Temperature: 40 °C.
Mass Spectrometry Parameters:
Ionization Mode: Electrospray Ionization (ESI) in negative or positive ion mode.
Multiple Reaction Monitoring (MRM) Transitions:
Propofol: Monitor appropriate precursor and product ion transitions.
Propofol-d18/d17: Monitor the corresponding precursor and product ion transitions for the internal standard.
Optimize instrument parameters such as collision energy and declustering potential for maximum signal intensity.
Visualizing the Workflow and Logical Relationships
To better illustrate the concepts discussed, the following diagrams were created using the DOT language.
Validation
Propofol-d18 in Bioanalysis: A Comparative Guide to Limits of Detection and Quantification
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of Propofol-d18 as an internal standard in the quantification of Propofol, focusing on the critical analytica...
Author: BenchChem Technical Support Team. Date: November 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive comparison of Propofol-d18 as an internal standard in the quantification of Propofol, focusing on the critical analytical performance metrics of Limit of Detection (LOD) and Limit of Quantification (LOQ). The selection of an appropriate internal standard is paramount in bioanalytical method development to ensure accuracy, precision, and reliability. This document offers a comparative analysis of Propofol-d18 against other commonly used internal standards, supported by experimental data from various studies.
Performance Comparison of Internal Standards
The choice of internal standard can significantly influence the sensitivity of an analytical method. A stable isotope-labeled internal standard, such as Propofol-d18, is often considered the gold standard in mass spectrometry-based assays due to its similar chemical and physical properties to the analyte, which helps to compensate for matrix effects and variations in sample processing.
Below is a summary of reported LOD and LOQ values for Propofol using different internal standards and analytical techniques. This data, compiled from multiple studies, provides insights into the performance of these standards.
Note: The performance of an analytical method is influenced by various factors, including the specific instrumentation, sample preparation techniques, and the biological matrix being analyzed. Therefore, the values presented above should be considered as indicative of the potential performance achievable with the respective internal standards and methods. A direct head-to-head comparison under identical experimental conditions would provide the most definitive assessment.
Experimental Protocols
Establishing the LOD and LOQ is a critical component of validating any quantitative analytical method. Below is a generalized protocol for determining the LOD and LOQ for Propofol analysis using an internal standard like Propofol-d18, based on common industry practices.
Objective:
To determine the lowest concentration of Propofol that can be reliably detected (LOD) and quantified with acceptable precision and accuracy (LOQ).
Materials:
Propofol certified reference standard
Propofol-d18 internal standard
Blank biological matrix (e.g., human plasma)
All necessary solvents and reagents for sample preparation and LC-MS/MS analysis
Methodology:
Preparation of Stock and Working Solutions:
Prepare a stock solution of Propofol and Propofol-d18 in a suitable organic solvent (e.g., methanol).
Prepare a series of working standard solutions of Propofol by serial dilution of the stock solution.
Prepare a working solution of the internal standard (Propofol-d18) at a constant concentration.
Preparation of Calibration Standards and Quality Control Samples:
Spike the blank biological matrix with the Propofol working standard solutions to create a series of calibration standards at different concentrations, bracketing the expected range of quantification.
Add the internal standard working solution to all calibration standards and quality control (QC) samples at a fixed concentration.
Prepare QC samples at a minimum of three concentration levels (low, medium, and high).
Sample Preparation:
Perform sample extraction (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction) to isolate the analyte and internal standard from the biological matrix.
Instrumental Analysis:
Analyze the extracted samples using a validated LC-MS/MS method.
Determination of LOD and LOQ:
Signal-to-Noise (S/N) Ratio Method:
Analyze a series of low-concentration samples.
Determine the concentration at which the signal for Propofol is consistently distinguishable from the background noise.
LOD is typically defined as the concentration that yields a signal-to-noise ratio of 3:1.
LOQ is typically defined as the concentration that yields a signal-to-noise ratio of 10:1, with acceptable precision and accuracy.
Calibration Curve Method:
Construct a calibration curve by plotting the peak area ratio (Propofol/Propofol-d18) against the concentration of the calibration standards.
Calculate the standard deviation of the y-intercepts of the regression lines (σ).
Calculate the slope of the calibration curve (S).
LOD = 3.3 * (σ / S)
LOQ = 10 * (σ / S)
Validation of LOQ:
Analyze multiple replicates (e.g., n=5) of a sample spiked at the determined LOQ concentration.
The precision (%CV) and accuracy (%bias) at the LOQ should be within acceptable limits (typically ≤20%).
Visualizing the Experimental Workflow
The following diagram illustrates the general workflow for establishing the Limit of Detection and Quantification.
Caption: Workflow for Establishing LOD and LOQ.
Signaling Pathway and Logical Relationships
The decision-making process for selecting an appropriate internal standard and validating the lower limits of an assay can be visualized as follows.
Caption: Logic for Internal Standard Selection and Assay Validation.
Propofol-d18 in Proficiency Testing: A Comparative Guide to Internal Standards
In the landscape of forensic and clinical toxicology, the accurate quantification of propofol is paramount. Proficiency testing (PT) schemes are essential for ensuring laboratories meet the highest standards of accuracy...
Author: BenchChem Technical Support Team. Date: November 2025
In the landscape of forensic and clinical toxicology, the accurate quantification of propofol is paramount. Proficiency testing (PT) schemes are essential for ensuring laboratories meet the highest standards of accuracy and reliability. A key component of robust analytical methods for propofol is the use of an appropriate internal standard (IS). This guide provides a comparative overview of Propofol-d18 and other common internal standards used in the analysis of propofol, with a focus on their application in proficiency testing.
The Role of Internal Standards in Propofol Analysis
Internal standards are crucial in analytical chemistry, particularly in chromatographic and mass spectrometric methods, to correct for the loss of analyte during sample preparation and to compensate for variations in instrument response. For propofol analysis, an ideal internal standard should be chemically similar to propofol but distinguishable by the analytical instrument. Deuterated analogues of the analyte, such as Propofol-d18, are often considered the gold standard due to their similar physicochemical properties.
Comparison of Internal Standards for Propofol Quantification
The selection of an internal standard can significantly impact the performance of an analytical method. While Propofol-d18 is a suitable choice, other deuterated and non-deuterated compounds have also been employed. This section compares Propofol-d18 with two common alternatives: Propofol-d17 and Thymol.
Performance Data from Published Methods
The following table summarizes the performance characteristics of analytical methods for propofol using different internal standards, as reported in various scientific studies. It is important to note that these data are from separate studies and not from a direct head-to-head comparison.
Isotopic Purity: For deuterated standards like Propofol-d18 and Propofol-d17, high isotopic purity is essential to prevent interference with the quantification of the native analyte.
Chemical and Physical Similarity: Deuterated standards exhibit nearly identical extraction recovery and ionization efficiency to the unlabeled propofol, making them superior in compensating for matrix effects.
Structural Analogs: While structurally similar compounds like thymol can be used, they may not perfectly mimic the behavior of propofol during sample preparation and analysis, potentially leading to greater variability.
Commercial Availability and Cost: The availability and cost of the internal standard can also be a factor for laboratories.
Experimental Protocols
Detailed methodologies are critical for reproducing and validating analytical methods. Below are representative experimental protocols for the quantification of propofol using Propofol-d18 and Thymol as internal standards.
Method 1: Quantification of Propofol in Plasma using Propofol-d18 by LC-MS/MS
This method is adapted from a validated bioanalytical procedure.[1]
1. Sample Preparation:
To 100 µL of plasma, add 25 µL of Propofol-d18 internal standard solution (1 µg/mL in methanol).
Add 200 µL of acetonitrile to precipitate proteins.
Vortex for 1 minute and centrifuge at 10,000 rpm for 10 minutes.
Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.
Reconstitute the residue in 100 µL of mobile phase.
2. LC-MS/MS Conditions:
LC System: Agilent 1200 Series HPLC
Column: C18 column (e.g., Zorbax Eclipse Plus C18, 4.6 x 100 mm, 3.5 µm)
Mobile Phase: A: 0.1% Formic acid in water, B: 0.1% Formic acid in acetonitrile. Gradient elution.
Flow Rate: 0.5 mL/min
Injection Volume: 10 µL
MS System: AB Sciex API 4000
Ionization Mode: Electrospray Ionization (ESI), Negative Ion Mode
MRM Transitions:
Propofol: Q1 177.1 -> Q3 133.1
Propofol-d18: Q1 195.2 -> Q3 141.2
Method 2: Quantification of Propofol in Whole Blood using Thymol by GC-MS
This method is based on a classic gas chromatography-mass spectrometry approach.[3]
1. Sample Preparation:
To 1 mL of whole blood, add 50 µL of Thymol internal standard solution (10 µg/mL in methanol).
Add 1 mL of 0.1 M phosphate buffer (pH 7.4).
Perform a liquid-liquid extraction with 5 mL of n-hexane.
Vortex for 5 minutes and centrifuge at 3000 rpm for 10 minutes.
Transfer the organic layer to a new tube and evaporate to dryness under nitrogen.
Reconstitute the residue in 50 µL of ethyl acetate.
2. GC-MS Conditions:
GC System: Agilent 7890A GC
Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness)
Inlet Temperature: 250°C
Oven Program: Start at 80°C, hold for 1 min, ramp to 280°C at 20°C/min, hold for 5 min.
Carrier Gas: Helium at 1 mL/min
MS System: Agilent 5975C MSD
Ionization Mode: Electron Ionization (EI)
Selected Ion Monitoring (SIM) ions:
Propofol: m/z 163, 178
Thymol: m/z 135, 150
Visualizing the Workflow
Diagrams can effectively illustrate the experimental processes. Below are Graphviz diagrams outlining the workflows for the described methods.
Caption: Workflow for Propofol quantification in plasma by LC-MS/MS using Propofol-d18.
Caption: Workflow for Propofol quantification in whole blood by GC-MS using Thymol.
Conclusion
The choice of an internal standard is a critical decision in the development of analytical methods for propofol. Deuterated analogs, such as Propofol-d18 and Propofol-d17, are generally preferred for their ability to accurately compensate for variations in sample preparation and instrument response, which is a vital aspect for laboratories participating in proficiency testing schemes. While structurally similar compounds like thymol can be used and may be more cost-effective, they may not provide the same level of accuracy and precision as their deuterated counterparts. The data presented, compiled from various studies, demonstrates that robust and reliable methods can be developed with different internal standards, and the choice will depend on the specific requirements of the laboratory, including desired sensitivity, and the analytical platform available. Participation in proficiency testing programs allows laboratories to validate their chosen methods and ensure their results are comparable and accurate, regardless of the specific internal standard employed.
Navigating the Disposal of Propofol-d18: A Guide for Laboratory Professionals
For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical reagents are paramount to ensuring laboratory safety and environmental protection. This guide provides essenti...
Author: BenchChem Technical Support Team. Date: November 2025
For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical reagents are paramount to ensuring laboratory safety and environmental protection. This guide provides essential, step-by-step procedures for the safe disposal of Propofol-d18, a deuterated analog of the anesthetic agent Propofol. While specific disposal guidelines for Propofol-d18 are not distinctly outlined in regulatory literature, the procedures for its non-deuterated counterpart, Propofol, serve as the authoritative standard due to their chemical similarities and shared ecotoxicological concerns.
Propofol is not classified as a federally controlled substance by the Drug Enforcement Administration (DEA) in the United States.[1][2] However, due to a significant potential for diversion and abuse, many institutions and some states elect to manage it with the same rigor as controlled substances.[1][2][3] Environmentally, Propofol is recognized for its toxicity to aquatic life and its resistance to natural degradation, making proper disposal a critical concern.[1][2][4][5] Consequently, discharging Propofol or Propofol-d18 into the sewer system is strictly discouraged and is prohibited for hazardous pharmaceutical waste by the Environmental Protection Agency (EPA).[1][4][6][7]
Key Disposal Parameters and Recommendations
While specific quantitative thresholds for Propofol disposal are not prevalent in regulatory documents, the following table summarizes its key characteristics and the recommended disposal actions.
Characteristic
Finding
Recommended Action
Source
Regulatory Status
Not a federally scheduled controlled substance, but has a high risk for diversion.
Handle and dispose of with a level of security similar to controlled substances, in accordance with institutional policy.
Must render the substance "non-retrievable" per DEA standards if treated as a controlled substance.
Employ chemical digestion or other approved methods that meet the "non-retrievable" standard. Simple mixing with adsorbents like cat litter is insufficient.
The following step-by-step process outlines the decision-making and actions required for the proper disposal of Propofol-d18 in a laboratory setting.
Step 1: Assessment and Segregation
Identify Waste: Identify all materials contaminated with Propofol-d18, including unused solutions, empty vials, and contaminated labware (e.g., syringes, pipette tips).
Consult Institutional Policy: Review your institution's specific policies for pharmaceutical and chemical waste. Determine if your institution requires Propofol and its analogs to be handled as a controlled substance.
Segregate Waste: Collect all Propofol-d18 waste in a dedicated, properly labeled, and sealed hazardous waste container. Do not mix with other waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.
Step 2: Selecting a Disposal Pathway
Based on the nature of the waste and institutional guidelines, select one of the following disposal routes:
Pathway A - Licensed Waste Contractor (Recommended):
Package the segregated Propofol-d18 waste according to your institution's EHS guidelines and Department of Transportation (DOT) regulations for hazardous materials.
Arrange for pickup by your institution's approved hazardous waste contractor. Ensure the contractor will transport the waste to a permitted incineration facility.
Pathway B - Reverse Distributor:
For expired or unwanted, unopened vials of Propofol-d18, contact a DEA-registered reverse distributor.[8]
Follow the distributor's instructions for packaging and shipment. Maintain all documentation, including chain of custody forms.[8]
Pathway C - On-Site Destruction (for institutions treating as a controlled substance):
If your facility has the appropriate permits and equipment, chemical destruction may be an option. The method must render the Propofol-d18 "non-retrievable."[9][10]
Destruction must be witnessed by two authorized employees, and detailed records must be maintained.[11]
Consult with your EHS office before attempting on-site destruction to ensure compliance with all federal, state, and local regulations.
Step 3: Documentation and Record-Keeping
Maintain Inventory: Keep accurate records of the acquisition, use, and disposal of Propofol-d18.
Log Disposal Activities: For each disposal event, record the date, quantity of waste, disposal method, and any witnesses (if required).
Retain Manifests: Keep copies of all waste manifests from hazardous waste contractors and all documentation from reverse distributors for the period required by your institution and regulatory agencies (typically a minimum of two years).[11]
Experimental Protocol: Chemical Degradation of Propofol
For research purposes, studies have explored the chemical degradation of Propofol. One such method involves the use of Fenton reagents, which generate highly reactive hydroxyl radicals capable of breaking down the Propofol molecule. This method has been shown to reduce Propofol to undetectable quantities.[5][13]
Methodology: Degradation via Fenton Reagents
Objective: To chemically degrade Propofol in an aqueous solution.
Materials:
Propofol solution
Iron (II) sulfate (FeSO₄) or similar iron source
Hydrogen peroxide (H₂O₂) (30% solution)
pH meter and adjustment solutions (e.g., sulfuric acid, sodium hydroxide)
The Propofol solution is placed in the reaction vessel and stirred.
The pH of the solution is adjusted to approximately 3-4, as the Fenton reaction is most efficient in this range.
The Fenton reagent "cocktail" is prepared by adding an iron source (e.g., iron (II) sulfate) and hydrogen peroxide to the solution. The specific concentrations and ratios would need to be optimized based on the concentration of Propofol.
The reaction is allowed to proceed with continuous stirring. The reaction time will vary based on the initial concentrations.
Following the reaction, the solution is neutralized.
The final solution is analyzed using a suitable method, such as High-Performance Liquid Chromatography (HPLC), to confirm the degradation of Propofol.[13]
Note: This protocol is for informational purposes and should be adapted and validated by researchers for their specific laboratory conditions. All work should be conducted in a fume hood with appropriate safety precautions.
Logical Workflow for Propofol-d18 Disposal
The following diagram illustrates the decision-making process for the proper disposal of Propofol-d18.
Caption: Decision workflow for Propofol-d18 disposal.
Essential Safety and Handling Protocols for Propofol-d18
Propofol-d18, a deuterated form of the anesthetic agent Propofol, requires stringent handling procedures to ensure the safety of laboratory personnel and prevent environmental contamination. Adherence to these guidelines...
Author: BenchChem Technical Support Team. Date: November 2025
Propofol-d18, a deuterated form of the anesthetic agent Propofol, requires stringent handling procedures to ensure the safety of laboratory personnel and prevent environmental contamination. Adherence to these guidelines is crucial for researchers, scientists, and drug development professionals. This document outlines the necessary personal protective equipment (PPE), operational procedures, and disposal plans for the safe management of Propofol-d18.
Personal Protective Equipment (PPE)
The use of appropriate PPE is the first line of defense against exposure to Propofol-d18. The following table summarizes the recommended PPE for various handling scenarios.
Activity
Recommended Personal Protective Equipment
Receiving and Unpacking
- Double-layered, powder-free nitrile or neoprene gloves[1][2] - Long-sleeved, disposable gown with a solid front and tight-fitting cuffs[1][3] - Safety goggles with side shields[3][4] - Disposable face mask[3][4]
Preparation and Compounding
- Two pairs of chemotherapy-grade gloves meeting ASTM D6978 standard[2] - Disposable, low-permeability gown[1][2] - Goggles and a face shield for full facial protection against splashes[3][4] - A NIOSH-approved respirator, especially when handling outside of a ventilated enclosure[5] - Disposable head and shoe covers[2][4]
Administration
- Powder-free nitrile gloves[2] - Disposable gown[1] - Safety glasses or goggles[3] - Face mask[3]
Waste Disposal
- Double-layered, heavy-duty gloves[1] - Fluid-resistant gown[3] - Safety goggles and a face shield[4] - Respiratory protection may be required depending on the disposal method[5]
Safe Handling and Operational Protocol
Strict aseptic techniques must be maintained at all times to prevent microbial contamination, as Propofol emulsions can support rapid microbial growth.[6][7]
Receiving and Storage:
Upon receipt, visually inspect the container for any signs of damage or leakage.
Don appropriate PPE before handling the package.
Store Propofol-d18 at the recommended temperature, typically at -20°C for long-term storage.[8] Short-term storage at room temperature may be permissible.[8]
Keep the product in its original, tightly sealed container in a well-ventilated area.
Preparation for Use:
Work in a designated clean area, preferably within a laminar airflow hood or a biological safety cabinet, to maintain sterility.
Before opening, centrifuge the vial to ensure maximum product recovery.[8]
Use strict aseptic techniques when drawing the solution into a syringe.[6][9] Vials and ampoules should be opened as close to the time of administration as possible.[9]
Label all syringes containing Propofol-d18 with the date and time of preparation.[9] Syringes should generally be disposed of within 6 hours of preparation.[9]
Administration:
Administration should only be performed by personnel trained in the administration of anesthesia.[6][10]
Continuously monitor the patient and have facilities for airway maintenance, artificial ventilation, and circulatory resuscitation readily available.[6][10]
Propofol-d18 Handling and Disposal Workflow
Caption: Workflow for the safe handling and disposal of Propofol-d18.
Disposal Plan
Improper disposal of Propofol poses a significant environmental risk as it is toxic to aquatic life and does not readily degrade in nature.[11][12] Therefore, sink disposal is strictly prohibited.
Waste Segregation and Collection:
All materials that have come into contact with Propofol-d18, including vials, syringes, needles, and contaminated PPE, must be considered hazardous waste.
Segregate Propofol-d18 waste from other waste streams.
Use designated, leak-proof, and clearly labeled containers for the collection of Propofol waste.[12] Consider using containers with a deactivating agent.[12]
Disposal Method:
The primary and recommended method for the disposal of Propofol-d18 waste is incineration.[11]
Arrange for a licensed hazardous waste disposal service to collect and incinerate the waste in accordance with local, state, and federal regulations.
Maintain detailed records of all disposed of Propofol-d18.
